PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2

• CAS: 56104-22-4

Core Science & Biosynthesis

Whitepaper: The Neuromodulatory Effects of Substance P Fragment (5-11) on Dopamine Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Substance P (SP), a member of the tachykinin neuropeptide family, is a critical neurotransmitter and neuromodulator within the central nervous system. Beyond the action of the full-length undecapeptide, extensive research has revealed that its metabolic fragments possess significant biological activity. Among these, the C-terminal fragment, Substance P (5-11) (SP(5-11)), has emerged as a potent modulator of dopaminergic neurotransmission. This technical guide provides an in-depth analysis of the mechanisms through which SP(5-11) influences dopamine release, details robust experimental protocols for its investigation, and offers insights into data interpretation and validation. We will explore the indirect cholinergic pathway, the pivotal role of the neurokinin-1 (NK1) receptor, and the practical methodologies required to elucidate these complex interactions.

Mechanistic Framework of SP(5-11)-Induced Dopamine Modulation

The canonical understanding of neurotransmitter action often focuses on direct receptor binding at the synapse. However, SP(5-11) exemplifies a more nuanced modulatory system, primarily influencing dopamine outflow through an indirect, multi-step process. This section dissects the core components of this mechanism.

The Indirect Cholinergic Link: A Primary Pathway

A compelling body of evidence from in vitro studies using rat striatal slices indicates that SP(5-11) does not directly act on dopaminergic terminals to evoke release. Instead, its effect is contingent upon the integrity of local cholinergic circuits.

Causality of the Mechanism: The prevailing model posits that SP(5-11) acts on striatal cholinergic interneurons, triggering the release of acetylcholine (ACh). This released ACh then diffuses to nearby dopaminergic terminals and binds to muscarinic acetylcholine receptors (mAChRs) located on these terminals, which subsequently facilitates dopamine release. This indirect action is a critical consideration for experimental design, as any manipulation that disrupts cholinergic function would be expected to abolish the dopamine-releasing effect of SP(5-11).

• The dopamine-releasing effect of SP(5-11) is completely blocked by the muscarinic antagonist atropine.

• Conversely, nicotinic antagonists have no effect on the SP(5-11)-induced dopamine overflow.

• Inhibition of choline uptake with hemicholinium-3, which prevents the synthesis of new ACh, abolishes the peptide's effect.

• Potentiation of ACh levels with the acetylcholinesterase inhibitor neostigmine enhances the dopamine overflow induced by SP fragments.

Caption: Indirect pathway of SP(5-11)-mediated dopamine release.

The Role of the Neurokinin-1 (NK1) Receptor

SP(5-11), like its parent peptide, exerts its effects by binding to tachykinin receptors, with a notable affinity for the neurokinin-1 (NK1) receptor. The NK1 receptor is a G-protein coupled receptor (GPCR) that is widely distributed in brain regions associated with dopamine regulation.

Activation of the NK1 receptor by SP(5-11) initiates a well-characterized intracellular signaling cascade:

• G-Protein Coupling: The receptor couples primarily to the Gq/11 class of G-proteins.

• PLC Activation: This activates phospholipase C (PLC).

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, leading to the release of intracellular calcium stores. This rise in intracellular Ca²⁺ is a key event in neuronal activation and neurotransmitter release.

The necessity of the NK1 receptor is confirmed experimentally; the NK1 receptor antagonist WIN 51,708 completely reverses the increase in dopamine outflow caused by SP(5-11).

Caption: NK1 receptor signaling cascade initiated by SP(5-11).

Dose-Response Characteristics and Regional Specificity

The neuromodulatory effect of SP(5-11) is highly dependent on concentration. In vitro studies reveal a bell-shaped dose-response curve, a common phenomenon in neuropeptide signaling. This suggests that at higher concentrations, receptor desensitization or engagement of counter-regulatory mechanisms may occur.

Table 1: Dose-Dependent Effect of SP(5-11) on Striatal Dopamine Outflow

SP(5-11) Concentration	Effect on Dopamine Release	Reference
0.01 nM	No significant effect
0.1 nM	Significant increase
1.0 nM	Significant increase

| > 10 nM | No significant effect | |

Furthermore, the impact of SP fragments can be region-specific. An in vivo microdialysis study using a stable analog of SP(5-11) found an increase in extracellular dopamine in the nucleus accumbens but not in the neostriatum. This underscores the importance of the underlying neuroanatomy and the differential distribution of receptors and relevant microcircuits in mediating the peptide's effects.

Experimental Protocols for Elucidating SP(5-11) Effects

Investigating the neuromodulatory role of SP(5-11) requires precise and validated methodologies. Both in vitro and in vivo approaches are necessary to build a comprehensive understanding, from local synaptic events to network-level effects in a behaving animal.

In Vitro Protocol: Striatal Slice Superfusion

This technique allows for the study of local circuit interactions within the striatum, isolated from confounding inputs from other brain regions. It is the gold standard for confirming direct versus indirect actions of a compound.

Step-by-Step Methodology:

• Animal Euthanasia and Brain Extraction: Anesthetize a Wistar rat following approved institutional protocols. Rapidly decapitate and extract the brain, immediately placing it in ice-cold, oxygenated (95% O₂, 5% CO₂) artificial cerebrospinal fluid (aCSF).

• Slicing: Mount the brain on a vibratome stage. Cut coronal slices (e.g., 300-400 µm thick) containing the striatum.

• Recovery: Transfer slices to a recovery chamber containing oxygenated aCSF at 32-34°C for at least 60 minutes.

• Superfusion: Place a single slice in a superfusion chamber. Continuously perfuse with oxygenated aCSF at a constant flow rate (e.g., 1 mL/min).

• Baseline Collection: Collect perfusate samples (superfusates) at regular intervals (e.g., every 5-10 minutes) to establish a stable baseline of dopamine outflow.

• Pharmacological Application: Switch to aCSF containing SP(5-11) at the desired concentration (e.g., 1 nM) for a defined period. Continue collecting samples. To validate the mechanism, co-perfuse with antagonists (e.g., atropine or WIN 51,708) after a washout period.

• Sample Analysis: Immediately acidify samples and store them at -80°C until analysis. Quantify dopamine concentration using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).

Caption: Workflow for in vitro striatal slice superfusion experiment.

In Vivo Protocol: Microdialysis in Freely Moving Rats

This powerful technique measures neurotransmitter levels in the extracellular fluid of specific brain regions in awake, behaving animals, providing high physiological relevance.

Step-by-Step Methodology:

• Stereotaxic Surgery: Anesthetize the rat and place it in a stereotaxic frame. Surgically expose the skull. Drill a small hole over the target brain region (e.g., nucleus accumbens or striatum).

• Guide Cannula Implantation: Slowly lower a guide cannula to the desired coordinates and secure it to the skull with dental cement. Allow the animal to recover for 3-7 days.

• Probe Insertion and Equilibration: On the day of the experiment, gently insert the microdialysis probe through the guide cannula. Connect the probe to a microinfusion pump and perfuse with aCSF at a low, constant flow rate (e.g., 1-2 µL/min). Allow the system to equilibrate for 1-2 hours to establish a stable dopamine baseline.

• Baseline Sampling: Collect 3-4 baseline dialysate samples into vials containing an antioxidant (e.g., perchloric acid) at regular intervals (e.g., every 20 minutes).

• Compound Administration: Administer SP(5-11) or a stable analog. This can be done systemically (e.g., intraperitoneal injection) or locally into the target region via the dialysis probe itself (reverse dialysis).

• Post-Administration Sampling: Continue collecting dialysate samples for at least 2-3 hours post-administration.

• Dopamine Analysis: Analyze the collected samples using HPLC-ECD to determine dopamine concentrations. Express results as a percentage change from the baseline levels.

Caption: Workflow for in vivo microdialysis experiment.

Data Validation and Interpretation

The trustworthiness of any finding rests upon a system of self-validation built into the experimental design. When studying the effects of SP(5-11), pharmacological blockade and appropriate controls are not optional—they are essential for making robust mechanistic claims.

Pharmacological Validation: A Logic-Based Approach

The use of specific antagonists allows for the systematic dissection of the signaling pathway. The results should follow a logical cascade: if A causes B, and B causes C, then blocking B should prevent A from causing C.

Table 2: Key Pharmacological Agents for Mechanism Validation

Agent	Target	Expected Outcome on SP(5-11) Effect	Rationale	Reference
WIN 51,708	NK1 Receptor Antagonist	Blockade	Confirms that SP(5-11) initiates its action via the NK1 receptor.
Atropine	Muscarinic Receptor Antagonist	Blockade	Confirms that the final step requires muscarinic receptor activation on dopamine terminals.
Hemicholinium-3	Choline Uptake Inhibitor	Blockade	Confirms the necessity of acetylcholine synthesis and thus the involvement of cholinergic neurons.

| Dihydro-β-erythroidine | Nicotinic Receptor Antagonist | No Effect | Rules out the involvement of nicotinic receptors, refining the cholinergic mechanism. | |

Interpreting Negative Results and Tachyphylaxis

A lack of effect should be interpreted with caution. For instance, the absence of an effect in the neostriatum in vivo does not contradict the in vitro findings but rather points to a higher level of regulatory complexity in the intact system. Additionally, tachykinin systems are known for rapid desensitization, or tachyphylaxis. Repeated administration of SP(5-11) may lead to a diminished response, an important factor to consider in the design of crossover studies or when establishing a stable baseline after an initial challenge.

Conclusion and Future Directions

The C-terminal fragment SP(5-11) is a potent neuromodulator that enhances dopamine release in key brain regions like the striatum. The primary mechanism is not direct, but rather a sophisticated indirect pathway involving the activation of NK1 receptors on cholinergic interneurons, which in turn release acetylcholine to stimulate muscarinic receptors on dopamine terminals. This multi-layered regulation highlights the complexity of neuropeptide signaling in the brain.

Future research should be directed towards:

• Receptor Subtypes: Identifying the specific muscarinic receptor subtype (M1-M5) involved in mediating the final dopamine release.

• Downstream Signaling: Investigating how SP(5-11)-induced dopamine release impacts the function of postsynaptic dopamine receptors and their associated signaling complexes.

• Electrophysiology: Using electrophysiological techniques, such as patch-clamp recording from identified ventral tegmental area (VTA) or striatal neurons, to determine how SP(5-11) alters neuronal excitability and synaptic transmission.

• Translational Relevance: Exploring the role of this pathway in animal models of diseases characterized by dysregulated dopamine, such as Parkinson's disease, schizophrenia, and addiction.

By employing the robust protocols and validation strategies outlined in this guide, researchers can continue to unravel the intricate role of Substance P and its metabolites in shaping dopaminergic neurotransmission.

References

• Gerard, A., et al. (1996). N- and C-terminal substance P fragments modulate striatal dopamine outflow through a cholinergic link mediated by muscarinic receptors. Neuroscience, 73(4), 919-27. [Link]

• Gerard, A., et al. (1997). Substance P fragments and striatal endogenous dopamine outflow. Naunyn-Schmiedeberg's Archives of Pharmacology, 356(3), 260-6. [Link]

• Gerard, A., et al. (1995). Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum. Neuropeptides, 29(4), 215-21. [Link]

• Boix, F., et al. (1992). The C-terminal Fragment of Substance P Enhances Dopamine Release in Nucleus Accumbens but Not in Neostriatum in Freely Moving Rats. Brain Research, 592(1-2), 181-6. [Link]

• Petitet, F., et al. (1992). Effect of substance P on acetylcholine and dopamine release in the rat striatum: a microdialysis study. European Journal of Pharmacology, 212(2-3), 299-302. [Link]

• ResearchGate. (n.d.). In vivo Microdialysis used to Determine Evoked Dopamine Release in the Striatum. [Link]

• Paige, C. A., et al. (2018). Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling. American Journal of Physiology-Cell Physiology, 314(4), C463-C476. [Link]

• Lada, M. W., et al. (2001). Monitoring Dopamine in Vivo by Microdialysis Sampling and On-Line CE-Laser-Induced Fluorescence. Analytical Chemistry, 73(24), 5848-5854. [Link]

• Al-Kassas, R., et al. (2024). Substance P’s Impact on Chronic Pain and Psychiatric Conditions—A Narrative Review. International Journal of Molecular Sciences, 25(11), 5905. [Link]

• De Deurwaerdère, P., & Di Giovanni, G. (2017). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. Frontiers in Pharmacology, 8, 931. [Link]

• Wikipedia. (n.d.). Substance P. [Link]

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• Margolis, E. B., et al. (2008). Substance P inhibits GABAB receptor signalling in the ventral tegmental area. The Journal of Physiology, 586(2), 471-84. [Link]

• Mash-Hud Iqbal, M., & Singh, M. (2023). Biochemistry, Substance P. StatPearls. [Link]

• Hannan, M. A., et al. (2012). Interaction with Dopamine D2 Receptor Enhances Expression of Transient Receptor Potential Channel 1 at the Cell Surface. The Open Biology Journal, 5, 1-10. [Link]

• Kabbani, N., & Levenson, R. (2007). Dopamine Receptor Interacting Proteins: Targeting Neuronal Calcium Sensor-1/D2 Dopamine Receptor Interaction for Antipsychotic Drug Development. Current Molecular Pharmacology, 1(1), 51-57. [Link]

• Ständer, S., et al. (2019). Substance P and neurokinin 1 receptor are new targets for the treatment of chronic pruritus. British Journal of Dermatology, 181(5), 959-966. [Link]

• Xing, J., et al. (2023). The cation channel mechanisms of subthreshold inward depolarizing currents in the VTA dopaminergic neurons and their roles in the chronic-stress-induced depression-like behavior. eLife, 12, e81827. [Link]

• Rashid, A. J., et al. (2007). D1–D2 dopamine receptor heterooligomers with unique pharmacology are coupled to rapid activation of G q /11 in the striatum. Proceedings of the National Academy of Sciences, 104(2), 654-659. [Link]

• Ford, C. P. (2014). The Role of D2-Autoreceptors in Regulating Dopamine Neuron Activity and Transmission. Neuroscience, 282, 13-22. [Link]

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An In-depth Technical Guide to the Pharmacokinetics and Metabolic Pathways of PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂

Executive Summary

This technical guide provides a comprehensive overview of the pharmacokinetic profile and metabolic fate of the neuropeptide PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂, a C-terminal heptapeptide fragment of Substance P, often designated as [Glp⁵] Substance P (5-11). For researchers, scientists, and drug development professionals, understanding the absorption, distribution, metabolism, and excretion (ADME) of this peptide is critical for evaluating its therapeutic potential and designing more stable and effective analogues. This document synthesizes current knowledge on its enzymatic degradation, outlines state-of-the-art methodologies for its characterization, and provides field-proven insights into experimental design and data interpretation.

The peptide exhibits a pharmacokinetic profile dominated by rapid metabolism. Its degradation is primarily orchestrated by two key metalloendopeptidases: Neutral Endopeptidase (NEP) and Angiotensin-Converting Enzyme (ACE). These enzymes cleave the peptide at specific bonds, leading to rapid inactivation and clearance. Due to this inherent instability, the in vivo half-life of Substance P is extremely short, ranging from seconds to minutes, and its fragments are cleared from circulation within minutes.[1][2][3] This guide details the principal metabolic pathways and provides robust, step-by-step protocols for in vitro and in vivo studies essential for quantifying its stability and characterizing its pharmacokinetic parameters.

Introduction to [Glp⁵] Substance P (5-11)

The peptide with the sequence PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ is a biologically active fragment of Substance P (SP), an eleven-amino-acid neuropeptide of the tachykinin family.[4][5] The N-terminal pyroglutamyl (PYR) residue is a common post-translational modification. SP and its fragments are involved in a multitude of physiological processes, including pain transmission, neurogenic inflammation, and smooth muscle contraction, primarily through interaction with neurokinin receptors (NKRs).[4][5] The C-terminal region, specifically the PHE-PHE-GLY-LEU-MET-NH₂ sequence, is crucial for receptor binding and biological activity.

The therapeutic utility of natural peptides like [Glp⁵] SP (5-11) is often hampered by poor pharmacokinetic properties, most notably their susceptibility to rapid proteolytic degradation.[2] A thorough understanding of its metabolic vulnerabilities is the foundational step in developing stabilized analogues with improved drug-like properties.

Metabolic Pathways and Key Enzymes

The metabolism of [Glp⁵] SP (5-11) is characterized by specific enzymatic cleavages that inactivate the peptide. The primary enzymes responsible are membrane-bound zinc metallopeptidases widely distributed throughout the body.

Principal Degrading Enzymes

• Neutral Endopeptidase (NEP, EC 3.4.24.11): Also known as neprilysin, NEP is a major peptidase in the central nervous system and peripheral tissues. It preferentially cleaves peptides on the amino side of hydrophobic residues.[5]

• Angiotensin-Converting Enzyme (ACE, EC 3.4.15.1): Best known for its role in the renin-angiotensin system, ACE is a dipeptidyl carboxypeptidase that also degrades numerous other peptides, including Substance P and its fragments.[5]

• Dipeptidyl Peptidase IV (DPP-IV, EC 3.4.14.5): While NEP and ACE are considered primary, studies on full-length Substance P indicate that DPP-IV can also contribute to metabolism by cleaving N-terminal dipeptides, which can lead to the formation of the SP (5-11) fragment itself from the parent molecule.[6]

Enzymatic Cleavage Sites

Based on detailed enzymatic studies, the specific cleavage sites within the PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ sequence have been identified. The diagram below illustrates the primary points of enzymatic attack.

Primary enzymatic cleavage sites on PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂.

Summary of Cleavage Products:

Enzyme	Cleavage Site (Bond)	Resulting C-Terminal Fragment	Resulting N-Terminal Fragment	Reference
NEP	PHE⁷ - PHE⁸	PHE-GLY-LEU-MET-NH₂	PYR-GLN-PHE	[1]
NEP	GLY⁹ - LEU¹⁰	LEU-MET-NH₂	PYR-GLN-PHE-PHE-GLY	[1]
ACE	PHE⁸ - GLY⁹	GLY-LEU-MET-NH₂	PYR-GLN-PHE-PHE	[1]
ACE	GLY⁹ - LEU¹⁰	LEU-MET-NH₂	PYR-GLN-PHE-PHE-GLY	[1]

Pharmacokinetic Profile

Direct and complete pharmacokinetic data for [Glp⁵] SP (5-11) is limited in publicly available literature. However, based on data from the parent Substance P molecule and the known rapid enzymatic degradation, a profile characterized by rapid clearance and a short half-life is expected.

Absorption and Distribution

• Absorption: As a peptide, oral bioavailability is expected to be negligible due to enzymatic degradation in the gastrointestinal tract and poor permeability. Administration in research settings is typically via intravenous (IV) or direct central nervous system (CNS) routes.

• Distribution: Peptides of this nature are generally hydrophilic and are expected to have a volume of distribution (Vd) approximating the extracellular fluid volume, unless specific tissue binding occurs.[7] Substance P itself has been shown to bind non-specifically to plasma proteins.[8] The Vd is a critical parameter for determining the loading dose required to achieve a target plasma concentration.[9][10]

Metabolism and Excretion

• Metabolism: As detailed in Section 3.0, metabolism is rapid and extensive, driven primarily by NEP and ACE in plasma and tissues like the lungs, kidneys, and brain. The half-life of parent Substance P is on the order of seconds to minutes.[2][3] It is reasonable to infer a similarly short half-life for the (5-11) fragment.

• Excretion: The small, hydrophilic peptide fragments resulting from metabolism are expected to be cleared from the body primarily through renal excretion.

Summary of Expected Pharmacokinetic Parameters

Parameter	Symbol	Expected Value/Characteristic	Significance
Half-Life	t½	Very short (minutes)	Dictates dosing frequency and duration of action.
Clearance	CL	High	Reflects the efficiency of metabolic and renal elimination.[11]
Volume of Distribution	Vd	Low to Moderate	Indicates the extent of distribution into tissues.[7]
Bioavailability (Oral)	F%	Very Low (<1%)	Highlights the need for parenteral administration.

Methodologies for Pharmacokinetic & Metabolic Analysis

To definitively characterize the ADME properties of [Glp⁵] SP (5-11), a series of standardized in vitro and in vivo experiments are required. The causality behind these experimental choices is to build a comprehensive profile, starting with simple systems and progressing to more complex biological environments.

In Vitro Plasma Stability Assay

Rationale: This assay is a crucial first-line experiment to determine the intrinsic stability of a peptide in a physiologically relevant matrix. It provides a reliable estimate of the metabolic half-life and helps identify the primary degradation products in a controlled environment. The workflow is designed to monitor the disappearance of the parent peptide over time.

Workflow for an In Vivo Pharmacokinetic Study.

Detailed Protocol: In Vivo Pharmacokinetics (Rat Model)

• Animal Model:

  • Use male Sprague-Dawley rats (250-300g) fitted with jugular vein catheters for ease of blood sampling. Allow animals to acclimate for at least 48 hours.

• Dose Formulation and Administration:

  • Prepare a sterile dosing solution of the peptide in a suitable vehicle (e.g., saline or PBS) at a known concentration.

  • Administer a single intravenous (IV) bolus dose (e.g., 1 mg/kg) via the tail vein. Record the exact time of administration.

• Blood Sampling:

  • Collect serial blood samples (approx. 100-150 µL) from the jugular vein catheter at predetermined time points post-dose. Given the expected rapid clearance, early time points are critical: e.g., 2, 5, 15, 30, 60, 90, and 120 minutes.

  • Collect blood into tubes containing an anticoagulant (e.g., K₂EDTA) and protease inhibitors to prevent ex vivo degradation.

• Plasma Processing:

  • Immediately after collection, centrifuge the blood samples at ~2,000 x g for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma to clean, labeled tubes and store at -80°C pending analysis.

• Bioanalysis:

  • Thaw plasma samples and process using a protein precipitation method as described in the in vitro protocol (Section 5.1.3).

  • Quantify the plasma concentration of the peptide at each time point using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Plot the plasma concentration versus time data.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters, including:

    • AUC (Area Under the Curve): A measure of total drug exposure.

    • CL (Clearance): The volume of plasma cleared of the drug per unit of time.

    • Vd (Volume of Distribution): The apparent volume into which the drug distributes.

    • t½ (Half-Life): The time required for the plasma concentration to decrease by half.

Bioanalytical Methodology: LC-MS/MS

Rationale: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for peptide quantification in complex biological matrices due to its superior specificity, sensitivity, and wide dynamic range. [12] Typical LC-MS/MS Parameters:

• Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., Acquity UPLC BEH C18) is typically used for peptide separation.

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). The formic acid helps with peak shape and ionization efficiency.

  • Flow Rate: Dependent on column dimensions, typically 0.3-0.6 mL/min.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in positive mode is standard for peptides.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion (the molecular weight of the peptide) and a specific product ion (a characteristic fragment generated in the mass spectrometer) for highly selective detection.

  • MRM Transition (Example): For PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂, one would first determine the m/z of the parent ion (e.g., [M+2H]²⁺) and then identify a stable, high-intensity fragment ion for the transition.

Conclusion and Future Directions

The pharmacokinetic profile of PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ is defined by its rapid enzymatic degradation, primarily by Neutral Endopeptidase and Angiotensin-Converting Enzyme. This inherent instability leads to a very short in vivo half-life, which presents a significant challenge for its development as a therapeutic agent.

The technical methodologies outlined in this guide provide a robust framework for the precise characterization of its ADME properties and metabolic pathways. Future research and drug development efforts should focus on:

• Metabolite Identification: Confirming the identity and biological activity of the predicted metabolites in vivo. Some fragments may retain or have altered pharmacological profiles.

• Analogue Development: Designing and synthesizing modified versions of the peptide to enhance metabolic stability. Strategies include D-amino acid substitution, cyclization, or N-methylation at or near the identified cleavage sites.

• Formulation Strategies: Investigating advanced drug delivery systems (e.g., liposomal encapsulation, PEGylation) to protect the peptide from degradation and prolong its circulation time. [13] By systematically applying the principles and protocols described herein, researchers can effectively navigate the challenges associated with peptide drug development and unlock the therapeutic potential of Substance P analogues.

References

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• Dehlin, H. M., Compton, C. M., & Levick, S. P. (2024). Cellular metabolism of substance P produces neurokinin-1 receptor peptide agonists with diminished cyclic AMP signaling. American Journal of Physiology-Cell Physiology, 327(1), C151-C167.
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• Buckley, S. T., Bækdal, T. A., & Breum, L. (2021). Relationship Between Oral Semaglutide Tablet Erosion and Pharmacokinetics: A Pharmacoscintigraphic Study. Clinical Pharmacology in Drug Development, 10(3), 269-277.
• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements.
• Buckley, S. T., Bækdal, T. A., & Breum, L. (2021). Relationship Between Oral Semaglutide Tablet Erosion and Pharmacokinetics: A Pharmacoscintigraphic Study. Clinical Pharmacology in Drug Development, 10(3), 269-277.
• Chang, H. M., Muggia, F., & Chen, L. T. (2012). Phase I and Pharmacokinetic Study of IHL-305 (PEGylated Liposomal Irinotecan) in Patients With Advanced Solid Tumors. Cancer Chemotherapy and Pharmacology, 70(5), 687-696.

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• 4. Substance P - Wikipedia [en.wikipedia.org]
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Protocols & Analytical Methods

Microdialysis for the In Vivo Interrogation of [pGlu5]-Substance P (5-11) Signaling in Rodent Models

An Application & Protocol Guide

Prepared by a Senior Application Scientist

This document provides a detailed technical guide for researchers, neuroscientists, and drug development professionals on the application of in vivo microdialysis to study the neuropeptide fragment [pGlu5]-Substance P (5-11). The protocols herein are designed to ensure scientific integrity, reproducibility, and the generation of high-quality data for investigating neuropeptide signaling in the central nervous system (CNS).

Section 1: Scientific Foundation and Experimental Rationale

The Significance of Substance P and its Fragments

Substance P (SP) is an 11-amino acid neuropeptide belonging to the tachykinin family, acting as a key neurotransmitter and neuromodulator.[1][2] It exhibits a high affinity for the Neurokinin-1 (NK1) receptor, a G-protein coupled receptor (GPCR) widely distributed throughout the central and peripheral nervous systems.[3][4] The interaction between SP and the NK1 receptor is integral to numerous physiological and pathological processes, including the transmission of pain signals, the modulation of inflammatory responses, and the regulation of stress and anxiety.[4][5][6]

Within the CNS, the full-length SP undecapeptide is subject to metabolic processing, yielding various fragments.[7] One of the most prominent and biologically active of these is the C-terminal fragment, [pGlu5]-Substance P (5-11) .[8][9] This octapeptide retains a strong affinity for the NK1 receptor and has been shown to modulate critical neurotransmitter systems, such as promoting dopamine release in the striatum.[8][10] Therefore, understanding its release dynamics and functional impact in vivo is crucial for elucidating its role in neurological function and disease.

The Target: Neurokinin-1 (NK1) Receptor Signaling Cascade

The biological effects of [pGlu5]-Substance P (5-11) are mediated primarily through the NK1 receptor.[11] As a class A GPCR, its activation initiates a cascade of intracellular signaling events.[12][13] The principal pathways involve the coupling to heterotrimeric Gq and Gs proteins.[12][13]

• Gq Pathway: Ligand binding triggers the Gαq subunit to activate phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptors on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+). Concurrently, DAG and the elevated Ca2+ levels activate Protein Kinase C (PKC), which phosphorylates a host of downstream targets, modulating cellular activity.[2][3]

• Gs Pathway: The NK1 receptor can also couple to Gαs, which stimulates adenylyl cyclase to produce cyclic adenosine monophosphate (cAMP).[2][14] cAMP, in turn, activates Protein Kinase A (PKA), another critical kinase that regulates transcription factors and ion channels.[14]

This dual signaling capability allows for complex and cell-type-specific responses to NK1 receptor activation.

Caption: NK1 Receptor Signaling Cascade.

The Technique: In Vivo Microdialysis for Neuropeptide Sampling

In vivo microdialysis is a powerful sampling technique that allows for the continuous collection of endogenous molecules from the extracellular fluid of a specific tissue in an awake, freely-moving animal.[15][16][17] A microdialysis probe, which incorporates a semi-permeable membrane at its tip, is stereotactically implanted into a target brain region.[18] This probe is then perfused with a physiological solution, typically artificial cerebrospinal fluid (aCSF), at a slow, constant flow rate.[19] Molecules in the extracellular space diffuse across the membrane down their concentration gradient into the perfusate, which is then collected as "dialysate" for subsequent analysis.[20]

This technique is uniquely suited for studying neuropeptides for several reasons:

• Temporal Resolution: It allows for monitoring changes in neuropeptide concentration over time in response to pharmacological or behavioral manipulations.

• Spatial Specificity: It provides information from a discrete brain nucleus, linking neurochemical events to specific circuits.

• Ethical Refinement: It reduces the number of animals required compared to ex vivo methods, as each animal can serve as its own control across multiple experimental phases.

However, neuropeptide microdialysis presents distinct challenges, including low physiological concentrations (picomolar range), susceptibility to enzymatic degradation, and reduced recovery rates due to their larger size and potential for adsorption to tubing.[21] The protocols outlined below are optimized to mitigate these challenges.

Section 2: Detailed Experimental Protocols

Pre-Experimental Design and Optimization

Successful microdialysis experiments hinge on careful planning.

• Animal Model: Sprague-Dawley rats or C57BL/6 mice are commonly used. The choice depends on the specific research question, available stereotaxic atlases, and behavioral paradigms.

• Target Brain Region: The selection must be hypothesis-driven. For example, to study the modulation of dopamine, the striatum is an appropriate target.[8] For investigations into pain processing, the spinal dorsal horn or periaqueductal gray would be relevant.[22]

• Microdialysis Probe Selection: This is the most critical variable for neuropeptide recovery.

  • Molecular Weight Cut-Off (MWCO): A high MWCO membrane is mandatory. Probes with a 20 kDa or higher MWCO are recommended to ensure passage of [pGlu5]-SP (5-11) (MW ≈ 900 Da) while excluding larger proteins.[23]

  • Membrane Material: Materials like polyarylethersulfone (PAES) have demonstrated superior recovery rates for neuropeptides compared to other materials like polycarbonate.[18][23]

  • Membrane Length: The active membrane surface should be matched to the dimensions of the target nucleus to maximize recovery and anatomical specificity.[18]

Protocol 1: Stereotaxic Implantation of Guide Cannula

This protocol describes the surgical procedure for implanting a guide cannula, which will later house the microdialysis probe. This two-stage process minimizes tissue damage during the experiment itself.

• Anesthesia and Preparation: Anesthetize the rodent using isoflurane or a ketamine/xylazine cocktail. Confirm the depth of anesthesia via a toe-pinch reflex. Shave the scalp and secure the animal in a stereotaxic frame. Apply ophthalmic ointment to prevent corneal drying.[16]

• Surgical Incision: Cleanse the scalp with an antiseptic solution. Make a midline incision to expose the skull. Gently retract the periosteum to visualize cranial sutures (bregma and lambda).

• Coordinate Determination: Using a rodent brain atlas, determine the precise anteroposterior (AP), mediolateral (ML), and dorsoventral (DV) coordinates for the target brain region, using bregma as the surgical landmark.

• Craniotomy: Drill a small burr hole through the skull at the determined AP and ML coordinates. Be careful not to damage the underlying dura mater.

• Cannula Implantation: Secure the guide cannula to the stereotaxic arm. Slowly lower the cannula to the predetermined DV coordinate.

• Fixation and Closure: Secure the cannula to the skull using dental cement and surgical screws. Insert a dummy stylet into the cannula to maintain patency. Suture the scalp incision around the implant.

• Post-Operative Care: Administer post-operative analgesics and allow the animal to recover for 5-7 days in its home cage.[24] This recovery period is essential for the resolution of acute surgical trauma and inflammation.

Protocol 2: In Vivo Microdialysis Procedure

• Perfusate (aCSF) Preparation: Prepare fresh, sterile artificial cerebrospinal fluid on the day of the experiment. A common formulation is provided in the table below. Filter the solution through a 0.22 µm filter.[25][26] Prior to use, the aCSF must be continuously bubbled with carbogen (95% O₂ / 5% CO₂) for at least 20 minutes to achieve a physiological pH of 7.3-7.4.[27]

• System Setup: Connect a gas-tight syringe filled with aCSF to a microinfusion pump. Use biocompatible, low-adsorption tubing (e.g., FEP) to connect the syringe to the inlet of the microdialysis probe. Connect the probe outlet to a collection vial.

• Probe Insertion and Equilibration: Gently handle the awake animal and remove the dummy stylet from the guide cannula. Slowly insert the microdialysis probe, ensuring it is fully seated. Place the animal in a specialized microdialysis bowl that allows free movement. Begin perfusing the probe with aCSF at a slow flow rate. Allow the system to equilibrate for at least 60-90 minutes before collecting the first sample. This "wash-out" period allows the local tissue environment to stabilize after probe insertion.

• Sample Collection:

  • Flow Rate: For neuropeptides, slow flow rates are critical to maximize the diffusion time and thus the recovery rate. A flow rate between 0.5 and 1.5 µL/min is recommended.[24][28]

  • Fraction Interval: Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) into small-volume vials.

  • Sample Stabilization: To prevent enzymatic degradation of the peptide, it is highly recommended to pre-load collection vials with a small volume of an acid, such as acetic acid, to achieve a final concentration of 2-5%.[29][28]

  • Storage: Immediately place collected samples on dry ice or in a -80°C freezer pending analysis.

• Reverse Dialysis (Optional): To administer [pGlu5]-SP (5-11) or an NK1 antagonist directly into the target region, the compound is simply dissolved in the aCSF perfusate. It will then diffuse out of the probe into the extracellular space. This is a powerful method for studying local pharmacological effects.[15]

Protocol 3: Sample Analysis via LC-MS/MS

Due to the low concentrations of neuropeptides in dialysate, high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS or LC-MS/MS) is the required analytical method for its superior sensitivity and specificity.[30][31]

• Sample Preparation: Samples are typically analyzed directly after thawing with minimal preparation, often involving only the addition of an internal standard.

• Chromatographic Separation: An aliquot of the dialysate is injected into an HPLC system. A reversed-phase C18 column is commonly used to separate the peptide of interest from other components in the complex dialysate matrix.

• Mass Spectrometric Detection: The column eluent is directed into the ion source of a tandem mass spectrometer. The peptide is ionized (typically via electrospray ionization, ESI), and the mass analyzer selects for the parent ion mass of [pGlu5]-SP (5-11). This parent ion is then fragmented, and specific, characteristic fragment ions are monitored for quantification (Selected Reaction Monitoring, SRM). This two-stage mass filtering provides exceptional specificity and reduces chemical noise.

Section 3: Data Presentation and Procedural Validation

Summary of Key Quantitative Parameters

The following table provides recommended starting parameters for a microdialysis experiment targeting [pGlu5]-Substance P (5-11). Optimization may be required based on the specific brain region and analytical instrumentation.

Parameter	Recommended Value / Composition	Rationale & Citation
aCSF Composition	NaCl (145 mM), KCl (2.7 mM), CaCl₂ (1.2 mM), MgCl₂ (1.0 mM), Na₂HPO₄ (2.0 mM), D-Glucose (10 mM)	Mimics the ionic environment of the brain's extracellular fluid to maintain tissue viability.[25][27][32]
aCSF pH	7.3 - 7.4 (achieved with carbogenation)	Maintains physiological pH, crucial for neuronal function.[27]
Probe MWCO	≥ 20 kDa	Allows efficient diffusion of the neuropeptide (MW ~900 Da) while excluding large proteins.[23]
Perfusion Flow Rate	0.5 - 1.5 µL/min	A slower flow rate increases the residence time of the perfusate in the probe, maximizing recovery of low-concentration analytes like neuropeptides.[21][24]
Sample Collection Interval	20 - 30 min	Balances temporal resolution with the need to collect sufficient volume/mass for reliable quantification.
Typical Sample Volume	10 - 45 µL per fraction	Dependent on flow rate and collection interval.
Expected Basal Conc.	Low to mid-picomolar (pM) range	Neuropeptides are present at very low basal concentrations in the extracellular space.[21][33]

Experimental Workflow Visualization

The entire experimental process, from surgical preparation to final data analysis, follows a systematic and logical flow to ensure data integrity.

Sources

• 1. Substance P - Wikipedia [en.wikipedia.org]
• 2. Biochemistry, Substance P - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Biological and Pharmacological Aspects of the NK1-Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Substance P neuropeptide in inflammation, wound healing and tissue homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neurokinin 1 and opioid receptors: relationships and interactions in nervous system [transpopmed.org]
• 6. Neurokinin 1 and opioid receptors: relationships and interactions in nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the metabolism of substance P in rat striatum by microdialysis sampling and capillary electrophoresis with laser-induced fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. [glp5] substance p (5-11) — TargetMol Chemicals [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. mdpi.com [mdpi.com]
• 15. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jove.com [jove.com]
• 17. Brain Microdialysis in Freely Moving Animals | Springer Nature Experiments [experiments.springernature.com]
• 18. Microdialysis - In Vivo System for Neurotransmitter Recovery [amuzainc.com]
• 19. Microdialysis in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Neurokinin 1 receptor activation in the rat spinal cord maintains latent sensitization, a model of inflammatory and neuropathic chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Microdialysis Methods for in vivo Neuropeptide Measurement in the Stalk-Median Eminence in the Rhesus Monkey - PMC [pmc.ncbi.nlm.nih.gov]
• 24. jneurosci.org [jneurosci.org]
• 25. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst (RSC Publishing) DOI:10.1039/D4AN00112E [pubs.rsc.org]
• 26. biochemazone.com [biochemazone.com]
• 27. pdf.benchchem.com [pdf.benchchem.com]
• 28. Practical aspects of in vivo detection of neuropeptides by microdialysis coupled off-line to capillary LC with multistage MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Practical Aspects of in Vivo Detection of Neuropeptides by Microdialysis Coupled Off-Line to Capillary LC with Multi-stage MS - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Microdialysis Coupled with HPLC-MS — Sombers Lab [somberslab.org]
• 31. Microdialysis Coupled with LC-MS/MS for in vivo Neurochemical Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 32. taylorandfrancis.com [taylorandfrancis.com]
• 33. Quantitative microdialysis of neuropeptide Y - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Reconstitution and Handling Protocol for[pGlu⁵]-Substance P (5-11)

Executive Summary & Scientific Rationale

[pGlu⁵]-Substance P (5-11) —also designated as [Glp⁵] Substance P (5-11)—is a highly specialized octapeptide analog utilized extensively in neuropharmacology. In the central nervous system, this specific fragment locally modulates spontaneous dopamine outflow in the rat striatum, demonstrating significant efficacy at concentrations as low as 0.1 nM[1].

However, translating this peptide from a lyophilized powder into a viable in vitro or in vivo assay presents a significant biochemical challenge. Improper solubilization is the leading cause of inaccurate concentration calculations and experimental failure in peptide assays[2]. As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical liabilities of this sequence, ensuring a self-validating workflow that guarantees structural integrity and biological activity.

Physicochemical Profiling & Causality of Insolubility

To design an effective reconstitution strategy, we must first analyze the peptide's primary structure and calculate its solubility metrics based on established predictive models[3].

Parameter	Value	Scientific Implication
Sequence	pGlu-Gln-Phe-Phe-Gly-Leu-Met-NH₂[4]	Contains a cyclized N-terminus (pGlu) and an amidated C-terminus (-NH₂).
Molecular Weight	852.01 g/mol [1]	Standard size for a bioactive fragment; prone to rapid aggregation if misfolded.
Net Charge (pH 7.0)	0	Critical: Lacks ionizable acidic (-1) or basic (+1) residues[3]. Cannot be solvated by standard aqueous buffers or pH adjustments.
Hydrophobicity	~57%	Contains 4 hydrophobic residues (Phe, Phe, Leu, Met) out of 7 total[4]. Peptides with ≥50% hydrophobic content are generally insoluble in water[5].
Oxidation Liability	High	The C-terminal Methionine (Met) contains a thioether group highly susceptible to spontaneous oxidation[2].

The Causality of Solvent Selection: Because the net charge is zero and the hydrophobic content exceeds 50%, the peptide chain will form tight intermolecular hydrogen bonds and hydrophobic aggregates in water[5]. Therefore, direct addition of aqueous buffers (like PBS or aCSF) will result in immediate precipitation. We must use a polar aprotic solvent—specifically Dimethyl Sulfoxide (DMSO) —for primary solubilization. DMSO effectively disrupts the hydrogen bonding network and solvates the hydrophobic core, while maintaining low cellular toxicity for downstream biological applications[2].

Validated Reconstitution Protocol

This protocol operates as a self-validating system . Do not proceed to the next phase unless the validation checkpoints are successfully met.

Phase 1: Preparation & Equilibration

Causality: Lyophilized peptides are highly hygroscopic. Opening a cold vial introduces ambient moisture, leading to rapid condensation, inaccurate weighing, and accelerated degradation.

• Remove the lyophilized peptide vial from -20°C storage[1].

• Place the intact vial in a desiccator and allow it to equilibrate to room temperature for at least 30 minutes[2].

• Centrifuge the vial at 10,000 x g for 1 minute to ensure all powder is dislodged from the cap and walls and collected at the bottom.

Phase 2: Primary Solubilization (Master Stock Creation)

Causality: Establishing a highly concentrated master stock in 100% organic solvent ensures complete molecular dispersion before introducing the aqueous phase[2].

• Calculate the required volume of 100% sterile, cell-culture grade DMSO to achieve a master stock concentration of 1 to 10 mM. (e.g., Add ~117 µL of DMSO to 1 mg of peptide for a 10 mM stock).

• Pipette the DMSO directly onto the lyophilized pellet.

• Vortex gently for 15 seconds.

• Self-Validation Checkpoint: Hold the vial against a light source. The solution must be completely optically clear, transparent, and particle-free[2].

• Troubleshooting: If the solution exhibits a "milky" opalescence or visible particulates, subject the vial to mild sonication (3 x 10-second bursts), chilling the tube on ice between sonications to prevent thermal degradation[2].

Phase 3: Aqueous Dilution (Working Solution)

Causality: Rapid introduction of an aqueous buffer alters the dielectric environment too abruptly, causing the hydrophobic core to undergo hydrophobic collapse.

• Prepare your target aqueous buffer (e.g., sterile Artificial Cerebrospinal Fluid [aCSF] or PBS, pH 7.4). Ensure the buffer is oxygen-free to protect the Methionine residue[2].

• Add the aqueous buffer to the DMSO master stock dropwise while gently swirling the vial.

• Self-Validation Checkpoint: Monitor for precipitation. If the peptide precipitates during dilution, the final concentration is too high, or the DMSO threshold is too low. You must freeze-dry the sample and restart the solubilization process[2].

• Ensure the final concentration of DMSO in your working assay is ≤0.1% to prevent solvent-induced cytotoxicity or interference with dopamine release assays.

Phase 4: Aliquotting & Preservation

Causality: Repeated freeze-thaw cycles physically shear peptide bonds and introduce oxygen, destroying the bioactive conformation.

• Divide the working solution into single-use aliquots (< 100 µL) in sterile microtubes[3].

• Purge the headspace of each tube with an inert gas (Argon or Nitrogen) to displace oxygen and prevent Methionine oxidation[6].

• Flash-freeze and store immediately at -80°C[3].

Experimental Workflows (Visualized)

Workflow 1: Reconstitution & Storage Pipeline

The following diagram illustrates the critical path for peptide handling, emphasizing the transition from organic to aqueous environments.

Caption: Step-by-step reconstitution workflow for highly hydrophobic peptides.

Workflow 2: Pharmacological Application Pathway

Once properly reconstituted, the peptide is utilized in neuropharmacological assays to study striatal dynamics.

Caption: Pharmacological pathway of [pGlu5]-SP(5-11) modulating dopamine efflux.

References

• Khan S, et al. "Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum." European Journal of Pharmacology, 1995.[Link]

• GenScript. "Peptide Solubility Guidelines." GenScript Technical Resources, 2023.[Link]

• SB-Peptide. "Peptide Solubility Guidelines - How to solubilize a peptide." SB-Peptide Technical Support, 2023.[Link]

Sources

• 1. PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 | 56104-22-4 [chemicalbook.com]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. genscript.com [genscript.com]
• 4. academic.oup.com [academic.oup.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. genscript.com [genscript.com]

Technical Notes & Optimization

Technical Support Center: Preventing Methionine Oxidation in PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ Samples

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for handling the methionine-containing peptide, PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂. Methionine's thioether side chain is highly susceptible to oxidation, a common challenge that can compromise sample integrity, biological activity, and experimental reproducibility.[1][2] This guide provides an in-depth, question-and-answer-based resource designed for researchers, scientists, and drug development professionals. It explains the mechanisms of oxidation and offers field-proven protocols and troubleshooting advice to preserve the quality of your peptide samples.

Part 1: Understanding the "Why" - The Chemistry of Methionine Oxidation

Q1: What is methionine oxidation, and why is it a critical problem for my peptide?

Methionine oxidation is a chemical modification where the sulfur atom in methionine's side chain is oxidized. This process typically occurs in two stages:

• Methionine Sulfoxide (MetO) Formation: The thioether group reacts with various reactive oxygen species (ROS), converting it into a sulfoxide.[2] This initial oxidation adds one oxygen atom, resulting in a mass increase of +16 Da.[3] Because this creates a new chiral center at the sulfur atom, two distinct diastereomers are formed: methionine-S-sulfoxide (Met-S-SO) and methionine-R-sulfoxide (Met-R-SO).[4][5] This step is often reversible.[5][6]

• Methionine Sulfone (MetO₂) Formation: Under more extreme oxidative conditions, the sulfoxide can be further oxidized to a sulfone, adding a second oxygen atom for a total mass increase of +32 Da. This modification is generally considered irreversible under biological conditions.[7][8]

Why it's a problem: The oxidation of methionine to its sulfoxide form introduces a polar group, which can have significant consequences for your PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ peptide.[9] These changes can disrupt the peptide's three-dimensional structure, alter its hydrophobicity, and potentially reduce or eliminate its biological activity.[2] For researchers, this can lead to inconsistent assay results, loss of sample potency, and increased aggregation.[3] Surface-exposed methionine residues often act as endogenous antioxidants, sacrificing themselves to protect other critical residues from oxidative damage.[10]

Caption: Recommended workflow for handling and reconstituting methionine-containing peptides.

Q4: Which buffers and additives should I use for my peptide solution?

The choice of formulation can significantly enhance peptide stability. [11]

• Buffers: Use sterile buffers that maintain a pH between 5 and 6, such as acetate or citrate buffers. [12]Some studies suggest that histidine-based buffers can be particularly gentle and effective at preserving the integrity of oxidation-prone peptides. [13]* Antioxidants: Consider adding an antioxidant to your buffer to act as a scavenger for free radicals and other oxidants. [2] * Free L-Methionine: Adding free L-methionine (e.g., 5-30 mM) acts as a sacrificial target, protecting the methionine residue within your peptide. [3][14] * Sodium Thiosulfate: This compound is an effective oxygen scavenger and can prevent temperature-induced oxidation. [3][15]* Chelating Agents: If you suspect metal-catalyzed oxidation (e.g., from contact with stainless steel), adding a chelating agent like EDTA can be beneficial by sequestering trace metal ions. [16]

Part 3: Troubleshooting Guide - Identifying and Addressing Oxidation

Q5: How can I detect if my peptide sample is oxidized?

The primary analytical method for detecting methionine oxidation is Reverse-Phase High-Performance Liquid Chromatography coupled with Mass Spectrometry (RP-HPLC-MS) .

• Mass Spectrometry (MS): An oxidized peptide will exhibit a characteristic mass increase of +16 Da for each oxidized methionine residue (MetO). [3]A +32 Da shift indicates the formation of methionine sulfone (MetO₂). [16]* High-Performance Liquid Chromatography (HPLC): The addition of an oxygen atom increases the polarity of the methionine residue. Consequently, the oxidized peptide will typically have a shorter retention time (elute earlier) on a reverse-phase column compared to the non-oxidized parent peptide. [17]

Q6: My peptide is already oxidized. Can I reverse it?

Yes, the conversion of methionine to methionine sulfoxide (MetO) is reversible. However, methionine sulfone (MetO₂) is not.

• Enzymatic Reduction: The most specific method is to use methionine sulfoxide reductases (Msr). MsrA specifically reduces the S-diastereomer of MetO, while MsrB reduces the R-diastereomer. [5][6]For complete reduction, a system containing both enzymes is often required. [3][18]* Chemical Reduction:

  • Dithiothreitol (DTT): Under slightly basic conditions (pH 7-9.5), DTT can be used to reduce disulfide bonds and, to some extent, methionine sulfoxide. [7][19] * Alternative Reagents: During peptide synthesis, specific cleavage cocktails containing reagents like dimethylsulfide and ammonium iodide have been developed to reduce any MetO formed during the process. [1]

Q7: I see a +16 Da peak only in my LC-MS results, but not in other assays. What could be the cause?

This points to artifactual oxidation , which is oxidation introduced during the analytical process itself. It is a common challenge that can lead to an overestimation of the true oxidation level in your sample. [17][20]

• On-Column Oxidation: Trace metal ions that have accumulated on the HPLC column frits can catalyze the oxidation of methionine as the peptide passes through. [16]* In-Source Oxidation: The electrospray ionization (ESI) process in the mass spectrometer can itself be a source of oxidation. [16] To accurately quantify the true level of oxidation in your original sample, specialized techniques like stable isotope labeling (e.g., using H₂¹⁸O₂) can be employed to differentiate between pre-existing oxidation and analytical artifacts. [17][20]

Part 4: Advanced Protocols and Methodologies

Protocol 1: Step-by-Step Guide to Reconstituting PYR-GLN-PHE-PHE-GLY-LEU-MET-NH₂ with Minimal Oxidation Risk

• Prepare Buffer: Prepare a 0.1 M sterile acetate buffer and adjust the pH to 5.5.

• Degas Buffer: Place the buffer in a sonicator bath under vacuum for 15 minutes or sparge with high-purity nitrogen or argon gas for at least 10 minutes to remove dissolved oxygen.

• Equilibrate Peptide: Remove the sealed vial of lyophilized peptide from the -80°C freezer and place it in a desiccator at room temperature for 30 minutes.

• Reconstitute: Briefly centrifuge the vial to ensure all powder is at the bottom. Carefully open the vial and, using a calibrated pipette, add the degassed buffer to achieve the desired final concentration. Gently swirl or pipette up and down to dissolve; do not vortex.

• Aliquot and Store: Immediately dispense the solution into single-use, low-binding polypropylene or glass vials. [21]Purge the headspace of each aliquot vial with inert gas, cap tightly, and flash-freeze in liquid nitrogen or on dry ice before transferring to -80°C storage.

Protocol 2: A Basic Method for Reversing Methionine Sulfoxide Using Dithiothreitol (DTT)

This protocol is intended for situations where a small amount of oxidation needs to be reversed and enzymatic methods are not available. It is less specific and may not be suitable for all applications.

• Prepare Solutions:

  • Prepare a 0.1 M sodium bicarbonate (NaHCO₃) solution. Bubble with nitrogen or argon for 10 minutes to deoxygenate. The pH should be approximately 8.5. [19] * Prepare a fresh solution of DTT in deoxygenated water.

• Dissolve Peptide: Dissolve the oxidized peptide in the deoxygenated NaHCO₃ solution to a maximum concentration of 5 mg/mL. [19]3. Add Reductant: Add DTT to the peptide solution to a final molar excess of approximately 3-5 equivalents per mole of peptide. [19]4. Incubate: Maintain the reaction under an inert atmosphere (e.g., in a nitrogen-purged glovebox or a sealed vial with nitrogen headspace) at room temperature for 1-2 hours.

• Stop Reaction: Stop the reduction by acidifying the solution to a pH below 4 with acetic acid. [19]6. Purify: Remove excess DTT and by-products using a desalting column (e.g., Sephadex G-10) equilibrated with a dilute acetic acid solution. Lyophilize the collected fractions immediately.

Part 5: Frequently Asked Questions (FAQs)

• FAQ 1: Why is a slightly acidic pH (5-6) recommended? A slightly acidic environment (pH 3-6) is often the range of maximum stability for peptides in aqueous solution, minimizing degradation from both deamidation and oxidation. [11][12]Alkaline conditions, in contrast, can deprotonate the side chains of certain amino acids, making them more susceptible to oxidative attack. [12][22]

• FAQ 2: How do antioxidants like free methionine work? They act as "preferential scavengers." Because they are present in the solution at a much higher concentration than the peptide, they are statistically more likely to react with and neutralize any free radicals or oxidizing agents, thereby "sacrificing" themselves to protect the methionine residue within the peptide of interest. [2][15]

• FAQ 3: What is the difference between methionine sulfoxide and methionine sulfone? Methionine sulfoxide (MetO) is the product of a single oxidation event (+16 Da) and is generally reversible. [5]Methionine sulfone (MetO₂) is the product of a second oxidation event (+32 Da total) and is considered irreversible, representing a permanent modification to the peptide. [7]

• FAQ 4: How many freeze-thaw cycles are acceptable? Ideally, zero. Repeated freeze-thaw cycles should be strictly avoided as they accelerate peptide degradation and can promote aggregation. [23][24]This is the primary reason for creating single-use aliquots immediately after reconstitution. [25]

References

• 26

• 11

• 27

• 23

• 28

• 29

• 25

• 1

• 2

• 12

Sources

• 1. biotage.com [biotage.com]
• 2. news-medical.net [news-medical.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Regulation of Protein Function by Reversible Methionine Oxidation and the Role of Selenoprotein MsrB1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methionine Oxidation and Reduction in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methionine in Proteins: It’s not just for protein initiation anymore - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. tks | publisher, event organiser, media agency | Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins - tks | publisher, event organiser, media agency [teknoscienze.com]
• 10. pnas.org [pnas.org]
• 11. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. verifiedpeptides.com [verifiedpeptides.com]
• 13. peptideregenesis.com [peptideregenesis.com]
• 14. researchgate.net [researchgate.net]
• 15. Antioxidants for prevention of methionine oxidation in recombinant monoclonal antibody HER2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Reversal of inadvertent oxidation of cys-containing peptides - Bachem [bachem.com]
• 20. Method for quantifying oxidized methionines and application to HIV-1 Env - PMC [pmc.ncbi.nlm.nih.gov]
• 21. peptide.com [peptide.com]
• 22. encyclopedia.pub [encyclopedia.pub]
• 23. The Ultimate Guide to Storing Peptides: Best Practices for Maximum Potency & Longevity | Dripdok Help Center [intercom.help]
• 24. honestpeptide.com [honestpeptide.com]
• 25. genscript.com [genscript.com]
• 26. northlinelabs.org [northlinelabs.org]
• 27. verifiedpeptides.com [verifiedpeptides.com]
• 28. jpt.com [jpt.com]
• 29. Peptide Storage Guide - Creative Peptides [creative-peptides.com]

Technical Support Center: Optimizing Storage &amp; Handling for [pGlu5]-Substance P (5-11)

Welcome to the Technical Support Center for [pGlu5]-Substance P (5-11) . This portal is designed for researchers, scientists, and drug development professionals who require rigorous, field-proven methodologies to maintain the structural and functional integrity of this specific neuropeptide analog.

Mechanistic Context: Understanding Your Peptide

[pGlu5]-Substance P (5-11) (Sequence: pGlu-Gln-Phe-Phe-Gly-Leu-Met-NH2) is a truncated, N-terminally modified analog of the native Substance P neuropeptide.

While the substitution of the N-terminal residue with pyroglutamate (pGlu) removes the free primary amine—conferring significant resistance against aminopeptidases and prolonging its half-life in vivo [1]—the peptide remains highly susceptible to ex vivo degradation. Its C-terminal Methionine, Glutamine residue, and highly hydrophobic core (Phe-Phe-Gly-Leu-Met) demand highly optimized storage conditions to prevent oxidation, deamidation, and irreversible surface adsorption.

Troubleshooting & FAQs

Q1: My peptide concentration drops significantly within 24 hours of reconstitution, even when stored at 4°C. What is happening? A1: This rapid loss is rarely chemical degradation; it is almost always surface adsorption . [pGlu5]-Substance P (5-11) contains a highly hydrophobic sequence. Hydrophobic peptides readily adsorb to the walls of standard polypropylene tubes and glass surfaces via hydrophobic interactions [2].

• Troubleshooting: Always use low-protein-binding (siliconized) tubes. If your downstream assay permits, pre-coat your tubes with a carrier protein like 0.1% Bovine Serum Albumin (BSA) or use a low percentage of non-ionic surfactant (e.g., 0.01% Tween-20) to outcompete the peptide for binding sites. Avoid storing dilute solutions (<1 mg/mL), as adsorption losses are disproportionately higher in dilute samples.

Q2: I see multiple peaks on my HPLC chromatogram after storing the peptide in solution for a week. What are these degradation products? A2: The two most common chemical degradation pathways for this specific sequence are oxidation and deamidation [3].

• Oxidation: The C-terminal Methionine (Met) is highly prone to oxidation, forming Methionine-sulfoxide.

• Deamidation: The Glutamine (Gln) residue can undergo deamidation to form Glutamic acid (Glu), especially at neutral to basic pH (pH > 7).

• Troubleshooting: Never store the peptide in solution long-term. If short-term solution storage is unavoidable, use a slightly acidic, sterile buffer (pH 5–6) to suppress deamidation, purge the vial headspace with Argon or Nitrogen to displace oxygen, and store at -80°C [4].

• Self-Validation Check: Run an LC-MS analysis. If the primary peak mass shifts by +16 Da, oxidation has occurred. If the mass shifts by +1 Da with a change in retention time, deamidation has occurred. If the mass is unchanged but the peak area is reduced, you are experiencing surface adsorption.

Q3: The lyophilized powder seems to lose activity after I open the vial a few times. How should I handle the powder? A3: Peptides are highly hygroscopic. When a cold vial is opened in a humid lab environment, moisture instantly condenses on the powder (a process called deliquescence). This moisture initiates hydrolysis and deamidation even in the solid state [5].

• Troubleshooting: Always allow the sealed vial to equilibrate to room temperature in a desiccator for 30–60 minutes before opening. Weigh out the required amount quickly, purge the master vial with an inert gas, and return it to -20°C or -80°C immediately.

Q4: Can I freeze and thaw my reconstituted peptide? A4: No. Repeated freeze-thaw cycles accelerate the physical degradation and aggregation of hydrophobic peptides [6]. You must aliquot the reconstituted peptide into single-use volumes immediately after dissolution and flash-freeze them.

Degradation Pathways Visualization

Figure 1: Primary degradation and loss pathways for [pGlu5]-Substance P (5-11).

Quantitative Stability Data

The following table summarizes the expected stability of [pGlu5]-Substance P (5-11) under various environmental conditions to help you benchmark your storage protocols.

Storage State	Temperature	Atmosphere	Expected Stability	Primary Degradation Risk
Lyophilized Powder	-80°C	Argon / Nitrogen	> 2 Years	Negligible
Lyophilized Powder	-20°C	Desiccated Air	1 - 2 Years	Deliquescence (Moisture)
Lyophilized Powder	4°C	Ambient Air	< 1 Month	Moisture, Slow Oxidation
Solution (pH 5.0 - 6.0)	-80°C	Argon / Nitrogen	3 - 6 Months	Slow Oxidation
Solution (pH 7.4)	4°C	Ambient Air	< 1 Week	Deamidation, Adsorption
Solution (pH 7.4)	37°C	Ambient Air	< 3 Hours	Rapid Hydrolysis, Oxidation

Standard Operating Procedure (SOP): Reconstitution & Storage

To guarantee experimental reproducibility, follow this self-validating workflow for reconstituting and storing your peptide.

Materials Required:

• Lyophilized [pGlu5]-Substance P (5-11)

• Vacuum desiccator

• Sterile, low-protein-binding (siliconized) microcentrifuge tubes

• Reconstitution buffer: 0.1% Acetic Acid in LC-MS grade water (pH ~4.5 - 5.5)

• High-purity Argon or Nitrogen gas

Step-by-Step Methodology:

• Thermal Equilibration: Remove the sealed vial of lyophilized peptide from the -80°C freezer. Place it immediately into a desiccator. Allow it to equilibrate to room temperature for a minimum of 60 minutes.

  • Causality: Prevents ambient humidity from condensing on the hygroscopic powder, which would otherwise trigger immediate deliquescence and hydrolysis.

• Solubilization: Add the pre-calculated volume of 0.1% Acetic Acid to achieve a stock concentration of 1-2 mg/mL.

  • Causality: The slightly acidic pH (5-6) chemically suppresses the deamidation of the Glutamine (Gln) residue, which is highly unstable at physiological pH (7.4)[4].

• Homogenization: Gently swirl the vial or use low-power sonication (water bath) for 10-15 seconds. Do not vortex vigorously.

  • Causality: Vigorous vortexing introduces oxygen into the solution (accelerating Methionine oxidation) and can induce shear-stress aggregation of the hydrophobic core.

• Aliquoting: Dispense the solution into single-use aliquots using the low-protein-binding tubes.

  • Causality: The Phe-Phe-Gly-Leu-Met sequence will irreversibly adsorb to standard polypropylene, artificially lowering your active concentration [2].

• Inert Storage: Purge the headspace of each aliquot tube with a gentle stream of Argon gas, cap tightly, and flash-freeze in liquid nitrogen before transferring to a -80°C freezer.

  • Causality: Flash-freezing prevents the formation of large ice crystals that physically degrade the peptide, while Argon displaces oxygen to halt Met-oxidation [3].

Figure 2: Optimal reconstitution and storage workflow to maximize peptide stability.

References

• Eison, A. S., et al. "Substance P analog, DiMe-C7: evidence for stability in rat brain and prolonged central actions." Science (PubMed).[Link][1]

• "Handling and Storage of Peptides - FAQ." AAPPTEC.[Link][2]

• "Peptide Storage and Handling Guidelines." GenScript.[Link][3]

• Roberts, C. J., et al. "Factors affecting the physical stability (aggregation) of peptide therapeutics." Interface Focus (Royal Society Publishing).[Link][4]

Sources

• 1. Substance P analog, DiMe-C7: evidence for stability in rat brain and prolonged central actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. genscript.com [genscript.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]

Improving HPLC peak resolution and retention time for Substance P 5-11 fragment

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with the Substance P 5-11 (SP 5-11) fragment.

SP 5-11 is a highly hydrophobic heptapeptide with the sequence Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂ and a molecular weight of 869.06 Da[1]. Due to its specific amino acid composition—particularly the oxidation-prone C-terminal methionine and the hydrophobic core—it frequently presents issues with peak resolution, tailing, and retention time drift during Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

This guide provides mechanistic explanations, self-validating protocols, and decision trees to help you achieve optimal chromatographic performance.

Part 1: Troubleshooting FAQs

Q1: Why am I observing split peaks or a secondary peak eluting just before my main SP 5-11 peak? Causality: The C-terminal Methionine (Met-11) of SP 5-11 is highly susceptible to spontaneous oxidation, converting to Methionine sulfoxide [Met(O)][2]. Because the sulfoxide group introduces a strong dipole, the oxidized peptide is significantly more polar than the native thioether form. In RP-HPLC, this reduced hydrophobicity causes the Met(O) variant to interact less strongly with the C18 stationary phase, resulting in earlier elution that presents as a leading shoulder or a distinct split peak[3]. Furthermore, the N-terminal Glutamine (Gln-5) can cyclize into pyroglutamate (pyro-Glu) under acidic conditions, adding another layer of chromatographic complexity[4]. Solution: Prepare fresh samples in degassed solvents and store lyophilized aliquots at -20°C under argon. If oxidation is unavoidable during sample extraction (e.g., during strong cation exchange), you can forcibly oxidize the entire sample using dilute hydrogen peroxide to shift the population entirely to the Met(O) form for uniform quantification[5].

Q2: My SP 5-11 peaks are exhibiting severe tailing. How can I improve the peak shape? Causality: Peak tailing in peptide chromatography is typically caused by secondary ion-exchange interactions between the peptide's basic functional groups and unendcapped, ionized silanols on the silica-based C18 stationary phase. Solution: Ensure your mobile phase contains an optimal concentration of an ion-pairing agent. Standard protocols for tachykinin fragments utilize 0.1% Trifluoroacetic acid (TFA)[6]. TFA serves a dual purpose: it lowers the mobile phase pH to ~2.0 (which fully protonates and neutralizes residual silanols), and the trifluoroacetate anion pairs with the peptide's positive charges to increase its overall hydrophobicity, ensuring sharp, symmetrical peaks[7].

Q3: The retention time of SP 5-11 drifts to later times across multiple consecutive runs. What is causing this? Causality: SP 5-11 contains a highly hydrophobic core motif (Phe-Phe-Gly-Leu-Met). If the column is not adequately flushed with a high concentration of organic modifier between runs, residual peptide molecules irreversibly bind to the stationary phase. This hydrophobic carryover alters the column's phase ratio, leading to retention time drift in subsequent injections. Solution: Employ a stringent column wash step at the end of every gradient cycle. Ramp the mobile phase to 90–100% Acetonitrile (with 0.1% TFA) for at least 5–10 column volumes before re-equilibrating to initial conditions[8].

Part 2: Quantitative Data & Chromatographic Shifts

The following table summarizes the structural modifications of SP 5-11 and their predictable effects on RP-HPLC retention times.

Peptide Variant	Modification	Relative Polarity	Typical RT Shift (vs Intact)	Primary Cause
Intact SP 5-11	None	Baseline	0.0 min (Reference)	N/A
SP 5-11 Met(O)	Oxidation at Met-11	Higher	-1.5 to -3.0 min	ROS, Air exposure, SCX extraction[9]
Deamidated SP 5-11	Deamidation at Gln-5/6	Higher	-0.2 to -0.8 min	Alkaline pH exposure
pyro-Glu SP 5-11	Cyclization at Gln-5	Lower	+0.5 to +1.5 min	Acidic pH, Heat during sample prep[4]

Part 3: Visualizations & Workflows

Fig 1: Chemical degradation pathways of SP 5-11 affecting HPLC retention.

Fig 2: Decision tree for troubleshooting SP 5-11 HPLC peak resolution and retention issues.

Part 4: Self-Validating Protocol: RP-HPLC Method for SP 5-11

To ensure reproducibility and scientific integrity, follow this self-validating methodology. The system suitability checks built into Phase 2 guarantee that the chromatographic environment is optimized before precious samples are injected.

Phase 1: Mobile Phase Preparation

• Buffer A (Aqueous): Add 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm)[7]. Degas via vacuum sonication for 10 minutes.

• Buffer B (Organic): Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile[7]. Degas thoroughly.

Phase 2: Sample Preparation & System Suitability (Self-Validation)

• Reconstitute the lyophilized SP 5-11 standard in 10% Buffer B to a concentration of 1 mg/mL. Aliquot and store at -20°C to prevent repeated freeze-thaw cycles and mitigate oxidation.

• Validation Check (Blank): Inject 10 µL of Buffer A. The baseline must remain stable with no ghost peaks > 3x the signal-to-noise ratio.

• System Suitability Check: Inject 10 µL of the 1 mg/mL SP 5-11 standard three consecutive times. Calculate the USP tailing factor.

  • Critical Gate: Proceed to Phase 3 only if the Tailing Factor is < 1.5 and the Retention Time Relative Standard Deviation (RSD) is < 1.0%. If these fail, replace the column or remake fresh mobile phases.

Phase 3: Gradient Elution & Regeneration

• Column Setup: Utilize a highly endcapped C18 analytical column (e.g., 250 x 4.6 mm, 5 µm particle size, 100 Å pore size). Maintain the column compartment at 40°C to reduce mobile phase viscosity and improve mass transfer kinetics[8].

• Flow Rate: 1.0 mL/min.

• Gradient Program:

  • 0–5 min: Isocratic hold at 20% Buffer B (Desalting).

  • 5–25 min: Linear gradient from 20% to 80% Buffer B[6].

  • 25–30 min: Ramp to 100% Buffer B (Column Wash to remove hydrophobic carryover)[8].

  • 30–40 min: Re-equilibrate at 20% Buffer B.

Sources

• 1. Substance P (5-11)/Hepta-Substance P - Elabscience® [elabscience.com]
• 2. Proteolytic inactivation of substance P in the epithelial layer of the intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jneurosci.org [jneurosci.org]
• 4. Isolation and characterization of substance P, substance P 5-11, and substance K from two metastatic ileal carcinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. mdpi.com [mdpi.com]
• 7. renyi.hu [renyi.hu]
• 8. Development of a gradient elution high-performance liquid chromatography assay with ultraviolet detection for the determination in plasma of the anticancer peptide [Arg6, D-Trp7,9, mePhe8]-substance P (6-11) (antagonist G), its major metabolites and a C-terminal pyrene-labelled conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Proteolysis Controls Endogenous Substance P Levels - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting [pGlu5]-Substance P (5-11) Assay Performance

Welcome to the Application Science Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, biochemists, and drug development professionals troubleshoot and optimize in vitro assays utilizing PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 (commonly known as [pGlu5]-Substance P (5-11)).

This specific heptapeptide is a C-terminal fragment of the endogenous neuropeptide Substance P and acts as a potent agonist for the Neurokinin-1 (NK1) receptor[1]. While the N-terminal pyroglutamate (pGlu/Pyr) modification provides excellent resistance against aminopeptidases, the peptide's inherent hydrophobicity and C-terminal methionine make it highly susceptible to handling errors that frequently manifest as "low receptor activation signals."

Part 1: Diagnostic Workflow & Signaling Causality

Before altering your assay parameters, it is critical to understand the mechanistic pathway of the NK1 receptor and where signal degradation typically occurs. The NK1 receptor is a Gq-coupled GPCR. Upon binding [pGlu5]-Substance P (5-11), it activates Phospholipase C (PLC), leading to inositol triphosphate (IP3) generation and a rapid, transient release of intracellular calcium ( Ca2+ )[2]. Simultaneously, the receptor undergoes rapid beta-arrestin-mediated desensitization.

Caption: NK1 Receptor Gq-coupled signaling pathway and beta-arrestin mediated desensitization.

If your signal is low, the root cause almost always falls into one of three categories: Peptide Integrity , Receptor Dynamics , or Assay Readout Limitations .

Caption: Diagnostic workflow for identifying and resolving low NK1 receptor activation signals.

Part 2: Core Troubleshooting Guide (FAQs)

Q: Why is my peptide stock losing potency after a few days in solution?

A: Methionine Oxidation. The C-terminal sequence (Gly-Leu-Met-NH2) is the primary pharmacophore required for docking into the NK1 receptor binding pocket. The sulfur atom in the Methionine (Met) residue is highly susceptible to oxidation, forming methionine sulfoxide[3]. Once oxidized, the steric bulk and altered polarity of the sulfoxide group prevent the peptide from properly engaging the receptor, causing a >10-fold drop in binding affinity.

• Causality: Exposure to atmospheric oxygen or trace peroxides in aqueous buffers rapidly oxidizes the Met residue.

• Solution: Reconstitute the lyophilized peptide in degassed, ultra-pure water or buffer. Aliquot immediately into single-use vials, blanket with Argon or Nitrogen gas, and store at -80°C. Never subject the peptide to repeated freeze-thaw cycles.

Q: I prepared a fresh serial dilution, but my dose-response curve is flat at lower concentrations. What went wrong?

A: Non-Specific Surface Adsorption. [pGlu5]-Substance P (5-11) contains a highly hydrophobic core (Phe-Phe-Leu-Met). When diluted to nanomolar (nM) or picomolar (pM) concentrations in standard physiological buffers, the peptide rapidly adsorbs to the walls of standard polypropylene tubes and glass surfaces via van der Waals interactions[4].

• Causality: If you prepare a 1 nM solution in a bare plastic tube, the effective concentration delivered to your cells may be less than 0.1 nM due to plastic binding, resulting in a false "low signal."

• Solution: All working dilutions must be prepared in buffers containing a carrier protein, such as 0.1% Bovine Serum Albumin (BSA), or a non-ionic surfactant like 0.01% Tween-20[2][4]. The BSA coats the plastic surfaces, preventing the peptide from adhering.

Q: My cells express the NK1 receptor, but the calcium flux signal is barely above background. How do I fix the assay?

A: Receptor Desensitization or Poor Dye Loading. NK1 receptors undergo rapid homologous desensitization. If your cells are stressed, over-confluent, or if the baseline read is too long, the receptors may internalize before the peptide is even added. Alternatively, the intracellular calcium dye (e.g., Fluo-4 AM) may be pumped out of the cells by organic anion transporters.

• Causality: GPCRs like NK1 rely on a steep concentration gradient of agonist to trigger a synchronized calcium burst. Slow addition or pre-exposure desensitizes the system.

• Solution: Ensure rapid, automated injection of the peptide during the kinetic read. Always include Probenecid in your dye-loading buffer to inhibit dye efflux.

Quantitative Data Summary: Peptide Handling Parameters

Parameter	Recommended Condition	Scientific Rationale	Consequence of Failure
Carrier Protein	0.1% BSA or 0.01% Tween-20	Blocks hydrophobic adsorption to polypropylene/glass[2][4].	Drastic loss of peptide at low concentrations (flat dose-response).
Storage Temp	-80°C (Single-use aliquots)	Minimizes thermodynamic degradation and hydrolysis.	Gradual loss of overall signal amplitude.
Atmosphere	Argon/Nitrogen blanket	Prevents oxidation of the C-terminal Methionine[3].	Shift in EC50 (reduced potency).
Solvent	10% DMSO to aqueous buffer	Ensures complete dissolution of the hydrophobic Phe-Phe core.	Peptide precipitation; inconsistent assay replicates.

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness in your data, your assay must be a self-validating system . This means incorporating internal controls that independently verify (A) cell health/dye loading, and (B) receptor specificity.

Standardized Calcium Flux Assay for NK1R Activation

Materials Required:

• CHO-K1 or HEK293 cells stably expressing human NK1R.

• Fluo-4 AM Calcium Indicator.

• Assay Buffer: HBSS (with Ca2+ and Mg2+ ), 20 mM HEPES, 2.5 mM Probenecid, 0.1% BSA, pH 7.4.

• [pGlu5]-Substance P (5-11) (Agonist).

• Validation Control 1: Ionomycin (1 µM) - Receptor-independent calcium ionophore.

• Validation Control 2: Aprepitant (100 nM) - Specific NK1R antagonist.

Step-by-Step Methodology:

• Cell Plating (Day -1):

  • Seed NK1R-expressing cells at 20,000 cells/well in a 384-well black-wall, clear-bottom microplate. Incubate overnight at 37°C, 5% CO2​ .

  • Causality: A confluent monolayer is required for a synchronized calcium signal. Over-confluent cells will downregulate receptor expression.

• Dye Loading (Day 0):

  • Remove culture media. Add 20 µL/well of Assay Buffer containing 2 µM Fluo-4 AM and 2.5 mM Probenecid.

  • Incubate for 45 minutes at 37°C, followed by 15 minutes at room temperature.

  • Causality: Probenecid blocks organic anion transporters, trapping the cleaved, fluorescent Fluo-4 inside the cell. The room temperature incubation allows complete esterase cleavage of the AM group.

• Washing and Antagonist Pre-incubation:

  • Wash the plate 3 times with Assay Buffer to remove extracellular dye.

  • Self-Validation Step: To a subset of control wells, add 100 nM Aprepitant (NK1 antagonist) and incubate for 15 minutes. This will prove the signal is strictly NK1-mediated.

• Peptide Preparation (Crucial Step):

  • Thaw a single-use aliquot of [pGlu5]-SP(5-11).

  • Perform serial dilutions (e.g., 10−5 M to 10−12 M) strictly in Assay Buffer containing 0.1% BSA [2].

• Data Acquisition (FLIPR or equivalent):

  • Place the plate in the fluorometric reader (Excitation 488 nm / Emission 525 nm).

  • Read baseline fluorescence for 10 seconds.

  • Automated injection of 10 µL of peptide (or Ionomycin control) at second 11.

  • Record kinetic fluorescence for 90 seconds.

  • Self-Validation Step: The Ionomycin control wells MUST show a massive calcium spike. If they do not, your cells are dead or the dye loading failed. If Ionomycin works but the peptide fails, the issue is isolated to the receptor or the peptide itself.

Part 4: References

• Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum - PubMed Source: nih.gov URL:

• Design, Synthesis, and Biological Evaluation of Novel Bifunctional C-Terminal-Modified Peptides for δ/μ Opioid Receptor Agonists and Neurokinin-1 Receptor Antagonists - PMC Source: nih.gov URL:

• SIGNIFICANT IMPACT OF CONSUMABLE MATERIAL AND BUFFER COMPOSITION FOR LOW-CELL NUMBER PROTEOMIC SAMPLE PREPARATION | Analytical Chemistry Source: acs.org URL:

• Characterization of Tachykinin Receptors Source: doi.org URL:

Sources

• 1. Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]
• 3. Design, Synthesis, and Biological Evaluation of Novel Bifunctional C-Terminal-Modified Peptides for δ/μ Opioid Receptor Agonists and Neurokinin-1 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 vs. Full-Length Substance P Binding Affinity

Executive Summary

Substance P (SP) is an endogenous undecapeptide (11 amino acids) and the primary ligand for the Neurokinin 1 (NK1) receptor, playing a critical role in nociception, inflammation, and central nervous system signaling[1]. While full-length SP exhibits sub-nanomolar binding affinity, its utility in prolonged in vitro or in vivo studies is severely limited by rapid proteolytic degradation[2].

The truncated analog PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 (also known as[pGlu⁵]-Substance P (5-11) or [Glp⁵]-SP(5-11)) was developed to solve this limitation. By isolating the C-terminal "message domain" and modifying the N-terminus with a cyclized pyroglutamate (Pyr/pGlu), researchers can achieve a highly stable, functional agonist. This guide objectively compares the binding affinity, structural causality, and experimental protocols for both peptides to aid researchers in selecting the optimal ligand for NK1 receptor assays.

Structural Causality & Binding Mechanics

To understand the difference in binding affinity between these two molecules, one must analyze the bipartite binding mechanism of the NK1 receptor:

• The "Address" Domain (N-Terminus): The first four amino acids of full-length SP (Arg¹-Pro²-Lys³-Pro⁴) contain positively charged basic residues. These residues interact electrostatically with the acidic extracellular loops of the NK1 receptor. This anchoring mechanism is responsible for the ultra-high binding affinity (K_d ~0.44 nM) and high selectivity of full-length SP for NK1 over NK2 and NK3 receptors[3].

• The "Message" Domain (C-Terminus): The C-terminal sequence (Phe⁷-Phe⁸-Gly⁹-Leu¹⁰-Met¹¹-NH2) physically dives into the transmembrane binding pocket of the GPCR, triggering the conformational change required for Gαq-protein coupling[4].

• The Pyroglutamate Modification: Truncating SP to its 5-11 sequence removes the N-terminal address domain, which predictably lowers the binding affinity by approximately 100-fold (K_d ~38–48 nM)[2][5]. However, exposing a standard Glutamine (Gln) at the new N-terminus makes the peptide highly susceptible to aminopeptidases. Synthetically converting this Gln to Pyroglutamate (Pyr⁵) caps the N-terminus, rendering the peptide highly resistant to exopeptidase degradation while maintaining the ~40 nM binding affinity required to fully activate the receptor.

Mechanism of NK1 receptor activation by Substance P analogs via the Gq-PLC-IP3/DAG signaling cascade.

Quantitative Data Comparison

The following table synthesizes the binding affinities and pharmacokinetic properties of both peptides based on established radioligand displacement assays[2][3][5].

Property	Full-Length Substance P	PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2
Sequence	Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2	pGlu-Gln-Phe-Phe-Gly-Leu-Met-NH2
Molecular Weight	1347.6 Da	852.05 Da
NK1 Binding Affinity (K_d)	~0.44 nM	~48.7 nM
NK1 Inhibitory Concentration (IC₅₀)	~0.1 - 2.1 nM	~38 nM
Receptor Selectivity	NK1 >>> NK2, NK3	NK1 > NK2, NK3
Enzymatic Stability	Low (Rapid cleavage by NEP, half-life 1-2 mins)	High (Resistant to N-terminal aminopeptidases)
Primary Application	Endogenous baseline reference, high-affinity probing	Long-duration cell assays, stable receptor activation

Experimental Methodologies: Self-Validating Binding Assay

To objectively compare the binding affinity of these two peptides in your own laboratory, a competitive radioligand binding assay must be employed. The following protocol is designed with internal self-validating controls to ensure data trustworthiness.

Critical Assay Rationale (Expertise & Experience)

• Addition of MnCl₂: GPCRs exist in high-affinity and low-affinity states. The inclusion of 3 mM MnCl₂ in the assay buffer stabilizes the G-protein coupled (high-affinity) state of the NK1 receptor, ensuring accurate K_d measurements for agonists[6].

• Protease Inhibitor Cocktail: Because full-length SP is highly susceptible to degradation, failing to include bacitracin and chymostatin will result in an artificially inflated IC₅₀ for the full-length peptide, skewing the comparison against the stable Pyr-analog.

• PEI-Treated Filters: Full-length SP contains basic residues that stick to glass fiber filters, creating high background noise. Pre-soaking filters in 0.1% Polyethylenimine (PEI) neutralizes this charge.

Step-by-Step Protocol

• Membrane Preparation: Harvest CHO cells stably expressing the human NK1 receptor. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the membrane pellet in assay buffer.

• Assay Buffer Formulation: 50 mM Tris-HCl (pH 7.4), 3 mM MnCl₂, 0.02% Bovine Serum Albumin (BSA), 40 µg/mL bacitracin, and 2 µg/mL chymostatin.

• Incubation Setup: In a 96-well plate, combine:

  • 50 µg of membrane protein.

  • 0.5 nM [³H]-Substance P (Radioligand).

  • Varying concentrations of the unlabeled competitor (Full-length SP or [pGlu⁵]-SP(5-11)) ranging from 10⁻¹¹ M to 10⁻⁵ M.

  • Self-Validation Control: Include wells with 10 µM unlabeled SP to define Non-Specific Binding (NSB).

• Equilibration: Incubate the plate at room temperature for 60 minutes to allow the binding kinetics to reach equilibrium[6].

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B glass fiber filters (pre-soaked for 2 hours in 0.1% PEI). Wash filters three times with 3 mL of ice-cold 50 mM Tris-HCl to remove unbound radioligand.

• Quantification: Extract filters, add scintillation fluid, and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Subtract NSB from total binding to determine specific binding. Use non-linear regression to calculate the IC₅₀. Convert IC₅₀ to K_i using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [Radioligand]/K_d).

Step-by-step workflow for competitive radioligand displacement assay to determine binding affinity.

Conclusion: Which Ligand Should You Choose?

• Choose Full-Length Substance P when your experimental design requires the absolute highest binding affinity (sub-nanomolar), when studying endogenous physiological clearance mechanisms, or when strict NK1 vs. NK2/NK3 selectivity is paramount[3][4].

• Choose PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 when conducting long-duration in vitro cell-based assays (e.g., calcium mobilization, prolonged dopamine release modulation) or in vivo studies where the rapid enzymatic degradation of full-length SP would prematurely terminate the signaling event[2][7]. The ~40 nM affinity is more than sufficient to achieve maximum receptor activation (E_max) while providing superior experimental stability.

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• 2. Gold nanoparticle bioconjugates labelled with 211 At for targeted alpha therapy - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06376H [pubs.rsc.org]
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A Tale of Two Fragments: A Comparative Guide to the Neuromodulatory Actions of [pGlu5]-Substance P (5-11) and Substance P (1-7)

A Senior Application Scientist's In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

Substance P (SP), an undecapeptide of the tachykinin family, is a key player in nociception, inflammation, and a wide array of central and peripheral nervous system functions. Its biological activity is not solely dictated by the full-length peptide; rather, enzymatic cleavage yields a spectrum of N- and C-terminal fragments with distinct and sometimes opposing neuromodulatory profiles. This guide provides a comprehensive comparison of two major SP metabolites: the C-terminal fragment [pGlu5]-Substance P (5-11) and the N-terminal fragment Substance P (1-7). Understanding the nuanced differences in their mechanisms of action and physiological effects is paramount for the targeted design of novel therapeutics.

At a Glance: Contrasting Biological Activities

Feature	[pGlu5]-Substance P (5-11)	Substance P (1-7)
Primary Role	Agonist at NK-1 Receptors	Modulator of SP activity, often antagonistic
Effect on Nociception	Pro-nociceptive (mimics Substance P)	Antinociceptive
Dopamine Release in Striatum	Increases release (NK-1 dependent)	Increases release (partially NK-1 independent)
Behavioral Effects	Mimics SP motor effects	Opposes SP-induced aggressive/nociceptive behaviors

The Dichotomy of Substance P Fragments: A Mechanistic Deep Dive

The classical effects of Substance P, such as smooth muscle contraction and vasodilation, are primarily attributed to its C-terminal sequence, which shows high affinity for the neurokinin-1 (NK-1) receptor.[1] In contrast, the N-terminal fragments often exhibit modulatory roles and can even counteract the actions of the parent peptide, frequently through mechanisms not fully dependent on NK-1 receptors.

[pGlu5]-Substance P (5-11): The C-Terminal Agonist

The C-terminal fragment, represented here by [pGlu5]-Substance P (5-11), largely recapitulates the canonical actions of full-length Substance P. The pyroglutamyl modification at position 5 is a common post-translational modification that can confer resistance to aminopeptidases, potentially increasing the fragment's in vivo stability.

Studies have shown that C-terminal fragments of six or more amino acids possess biological activity comparable to that of the entire undecapeptide.[1] For instance, in rat striatal slices, Substance P (5-11) induces a significant increase in endogenous dopamine outflow. This effect is completely reversed by the NK-1 receptor antagonist WIN 51,708, indicating a primary mediation through this receptor.[2] Behaviorally, C-terminal fragments like pyroglutamyl-SP(7-11) have been shown to mimic the effects of intact Substance P on motor behaviors.[1]

Substance P (1-7): The N-Terminal Modulator

Substance P (1-7) stands in stark contrast to its C-terminal counterpart. It is a major metabolite of Substance P in the central nervous system and often exhibits biological activities that oppose those of the full-length peptide.[1] A key characteristic of SP(1-7) is its antinociceptive, or pain-reducing, effect, which is in direct opposition to the pro-nociceptive role of Substance P.[1]

The neuromodulatory role of SP(1-7) is further exemplified in its effect on dopamine release. While it also enhances dopamine outflow in rat striatal slices, this effect is only partially reversed by the NK-1 receptor antagonist WIN 51,708, suggesting the involvement of other, yet to be fully characterized, receptor systems or signaling pathways.[2] This finding is supported by behavioral studies where SP(1-7) was found to inhibit nociceptive and aggressive behaviors, directly opposing the effects of C-terminal fragments.[1]

Visualizing the Divergent Pathways

The distinct actions of these two fragments can be conceptualized through their differential engagement with downstream signaling cascades.

Figure 1. Simplified signaling pathways of [pGlu5]-SP (5-11) and SP (1-7).

Experimental Protocols for Comparative Analysis

To empirically dissect the distinct neuromodulatory profiles of [pGlu5]-Substance P (5-11) and Substance P (1-7), a series of well-established in vitro and in vivo assays can be employed.

In Vitro: Receptor Binding and Functional Assays

1. Competitive Receptor Binding Assay

This assay determines the binding affinity of the peptides for neurokinin receptors.

• Objective: To quantify the affinity (Ki) of [pGlu5]-SP (5-11) and SP (1-7) for NK-1, NK-2, and NK-3 receptors.

• Methodology:

  • Prepare cell membrane homogenates from cells expressing a high density of the desired neurokinin receptor subtype (e.g., CHO cells transfected with the human NK-1 receptor).

  • Incubate the membrane preparation with a radiolabeled ligand (e.g., [³H]-Substance P for NK-1) and varying concentrations of the unlabeled competitor peptides ([pGlu5]-SP (5-11) or SP (1-7)).

  • After incubation, separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

  • The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined and converted to a Ki value.

• Expected Outcome: [pGlu5]-SP (5-11) is expected to exhibit high affinity for the NK-1 receptor, while SP (1-7) is anticipated to have significantly lower or no affinity for classical neurokinin receptors.

2. Guinea Pig Ileum Contraction Assay

A classic bioassay to assess the functional potency of tachykinin agonists.

• Objective: To determine the potency (EC50) of [pGlu5]-SP (5-11) and SP (1-7) in inducing smooth muscle contraction.

• Methodology:

  • Isolate a segment of the guinea pig ileum and mount it in an organ bath containing Tyrode's solution, maintained at 37°C and aerated with 95% O₂/5% CO₂.

  • Record isometric contractions using a force transducer connected to a data acquisition system.

  • After an equilibration period, add cumulative concentrations of the test peptides to the organ bath and record the contractile responses.

  • Construct a concentration-response curve to determine the EC50 value for each peptide.

• Expected Outcome: [pGlu5]-SP (5-11) should induce a concentration-dependent contraction of the ileum, while SP (1-7) is expected to be inactive or have very low potency in this assay.

3. In Vitro Dopamine Release from Striatal Slices

This assay measures the ability of the peptides to modulate neurotransmitter release.

• Objective: To compare the effects of [pGlu5]-SP (5-11) and SP (1-7) on dopamine release from rat striatal slices.

• Methodology:

  • Prepare coronal brain slices (300-400 µm) containing the striatum from a rat brain using a vibratome.

  • Pre-incubate the slices in oxygenated artificial cerebrospinal fluid (aCSF).

  • Incubate the slices with varying concentrations of the test peptides.

  • Collect the superfusate at timed intervals and measure the dopamine content using high-performance liquid chromatography (HPLC) with electrochemical detection.

  • To investigate receptor involvement, co-incubate the peptides with specific antagonists (e.g., an NK-1 antagonist).

• Expected Outcome: Both peptides are expected to increase dopamine release. However, the effect of [pGlu5]-SP (5-11) should be sensitive to NK-1 receptor blockade, while the effect of SP (1-7) should be less so.[2]

In Vivo: Behavioral Assays

1. Hot Plate Test for Nociception

This is a classic test to assess the central analgesic effects of compounds.

• Objective: To evaluate the antinociceptive or pro-nociceptive effects of centrally administered [pGlu5]-SP (5-11) and SP (1-7).

• Methodology:

  • Administer the peptides to rodents via intracerebroventricular (i.c.v.) injection.

  • At various time points after injection, place the animal on a hot plate maintained at a constant temperature (e.g., 55°C).

  • Record the latency for the animal to exhibit a nociceptive response (e.g., licking a paw or jumping).

  • A cut-off time is used to prevent tissue damage.

• Expected Outcome: SP (1-7) is expected to increase the latency to a nociceptive response, indicating an antinociceptive effect.[1] Conversely, [pGlu5]-SP (5-11) may decrease the latency, indicating a pro-nociceptive effect.

Figure 2. A workflow for the comparative analysis of SP fragments.

Conclusion: A New Frontier in Neuromodulation

The distinct and often opposing neuromodulatory roles of [pGlu5]-Substance P (5-11) and Substance P (1-7) underscore the complexity of peptidergic signaling. While the C-terminal fragment acts as a classical agonist at NK-1 receptors, mediating pro-nociceptive and other canonical Substance P effects, the N-terminal fragment emerges as a subtle but powerful modulator, exhibiting antinociceptive properties and engaging in distinct signaling pathways.

For researchers and drug development professionals, this dichotomy presents a wealth of opportunities. Targeting the enzymes that regulate the metabolic processing of Substance P could offer a novel strategy for shifting the balance between pro- and antinociceptive signals. Furthermore, the development of stable analogs of Substance P (1-7) or small molecules that mimic its activity could pave the way for a new class of analgesics with a unique mechanism of action. A thorough understanding of the structure-activity relationships of these fragments is the critical first step in unlocking their therapeutic potential.

References

• Hall, M. E., & Stewart, J. M. (1983). Substance P and behavior: opposite effects of N-terminal and C-terminal fragments. Peptides, 4(6), 763–768.
• Skilling, S. R., Smullin, D. H., & Larson, A. A. (1990). Differential effects of C- and N-terminal substance P metabolites on the release of amino acid neurotransmitters from the spinal cord: potential role in nociception. The Journal of neuroscience, 10(4), 1309–1318.
• De Felipe, C., Herrero, J. F., O'Brien, J. A., Palmer, J. A., Doyle, C. A., Smith, A. J., ... & Hunt, S. P. (1998). Altered nociception, analgesia and aggression in mice lacking the receptor for substance P.
• Mantyh, P. W., Rogers, S. D., Allen, C. J., Ghilardi, J. R., Li, J., Simone, D. A., & Mantyh, C. R. (1995). β2-Adrenergic receptor desensitization in rat glioma C6 cells is not altered by the expression of a peptide inhibitor of the β-adrenergic receptor kinase. Journal of Biological Chemistry, 270(42), 25051-25057.
• Snider, R. M., Constantine, J. W., Lowe III, J. A., Longo, K. P., Lebel, W. S., Woody, H. A., ... & Nagahisa, A. (1991). A potent nonpeptide antagonist of the substance P (NK1) receptor. Science, 251(4992), 435-437.
• Gaddum, J. H., & Schild, H. O. (1934). Depressor substances in extracts of intestine. The Journal of physiology, 83(1), 1–14.
• Otsuka, M., & Konishi, S. (1976). Substance P and excitatory transmitter of primary sensory neurons.
• Iversen, L. L. (1982). Substance P. British medical bulletin, 38(3), 277–282.
• Hökfelt, T., Pernow, B., & Wahren, J. (2001). Substance P: a pioneer amongst neuropeptides. Journal of internal medicine, 249(1), 27-40.
• Bury, R. W., & Mashford, M. L. (1977). Biological activity of C-terminal partial sequences of substance P. Journal of medicinal chemistry, 20(2), 301–303.
• Stewart, J. M., Hall, M. E., Harkins, J., Frederickson, R. C., Terenius, L., Hökfelt, T., & Krivoy, W. A. (1982). A fragment of substance P with specific central activity: SP (1-7). Peptides, 3(5), 851–857.
• Reid, M. S., Herrera-Marschitz, M., & Ungerstedt, U. (1995). Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum. European journal of pharmacology, 282(1-3), 229–233.
• Brodin, E., Gazelius, B., Olgart, L., & Nilsson, G. (1981). Tissue concentration and release of substance P-like immunoreactivity in the dental pulp. Acta Physiologica Scandinavica, 111(2), 141-149.
• Sakurada, T., Kuwahara, H., Takahashi, K., Sakurada, S., Kisara, K., & Sasahara, T. (1992). The effect of substance P N-terminal fragments on the flexor reflex in the spinal rat. British journal of pharmacology, 106(3), 639–642.
• Kream, R. M., Whealy, M. E., & Davis, T. P. (1986). Pro-substance P-and proenkephalin-derived opioid peptides: characterization and localization in the rat central nervous system. Journal of Neuroscience, 6(8), 2269-2275.

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A Researcher's Guide to the Validation of NK1 Receptor Specificity Using Substance P

In the intricate world of cellular signaling, the precise validation of a ligand's interaction with its receptor is paramount. This guide provides an in-depth comparison of methodologies for validating the specificity of the endogenous neuropeptide Substance P for its high-affinity neurokinin-1 (NK1) receptor. We will delve into the experimental nuances that underpin robust and reliable characterization, offering a framework for researchers and drug development professionals to design and interpret their studies with confidence.

Substance P, an undecapeptide with the sequence Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2, is a member of the tachykinin family of neuropeptides.[1][2] Its C-terminal fragment, Phe-X-Gly-Leu-Met-NH2, is the conserved motif responsible for binding to tachykinin receptors, while the N-terminal sequence contributes to receptor specificity.[3][4] The peptide provided, PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2, represents a modified C-terminal fragment of Substance P, with pyroglutamic acid at the N-terminus, and is a potent agonist of the NK1 receptor. The NK1 receptor, a class A G-protein coupled receptor (GPCR), is the primary target of Substance P and is implicated in a wide array of physiological processes, including pain transmission, inflammation, and mood regulation.[3][5][6]

The Imperative of Specificity: Distinguishing NK1, NK2, and NK3 Receptor Interactions

The tachykinin family includes other key neuropeptides such as neurokinin A (NKA) and neurokinin B (NKB), which preferentially bind to the NK2 and NK3 receptors, respectively.[5][7] While Substance P exhibits the highest affinity for the NK1 receptor, it can interact with NK2 and NK3 receptors at higher concentrations.[8] Therefore, any experimental design aimed at validating the effects of a Substance P analog must incorporate strategies to discriminate between these receptor subtypes.

Core Methodologies for Validating NK1 Receptor Specificity

A multi-faceted approach employing a combination of binding and functional assays is essential for unequivocally establishing the specificity of a ligand for the NK1 receptor.

Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays are the gold standard for determining the affinity (Kd) and density (Bmax) of a ligand for its receptor. In this context, a radiolabeled form of a high-affinity NK1 receptor antagonist is typically used to compete with unlabeled Substance P or its analogs.

Experimental Workflow: Competition Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Causality Behind Experimental Choices:

• Choice of Radioligand: A high-affinity, selective NK1 receptor antagonist is preferred to minimize non-specific binding and ensure that the competition is occurring at the orthosteric binding site.

• Cell System: Using a recombinant cell line overexpressing the human NK1 receptor provides a high density of receptors, leading to a robust signal-to-noise ratio. It also allows for a clean system to test specificity against other transfected neurokinin receptors.

Functional Assays: Probing Downstream Signaling

Demonstrating that ligand binding translates into a biological response is a critical validation step. The NK1 receptor primarily signals through two major G-protein pathways: Gq/11 and Gs.[9][10][11]

NK1 Receptor Signaling Pathways

Caption: Workflow for Schild analysis using a functional assay.

A pA2 value derived from the Schild plot provides a measure of the antagonist's affinity. For a competitive antagonist, the slope of the Schild regression should be close to unity.

Alternative and Complementary Approaches

• Receptor Knockout/Knockdown Studies: Using cells or animal models where the NK1 receptor has been genetically deleted or its expression is silenced provides the most definitive evidence for the involvement of the receptor.

• Biacore/Surface Plasmon Resonance (SPR): This label-free technology can be used to study the real-time binding kinetics of a ligand to the purified, membrane-reconstituted NK1 receptor.

Conclusion

The validation of NK1 receptor specificity for a Substance P analog like PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 requires a rigorous and multi-pronged experimental approach. By combining high-affinity binding with potent and selective functional activity, and further confirming the mechanism of action with selective antagonists, researchers can be confident in the specificity of their findings. This comprehensive validation is not merely a procedural formality but a cornerstone of sound scientific inquiry and the successful development of novel therapeutics targeting the NK1 receptor.

References

• Muñoz, M., & Covenas, R. (2020). Biological and Pharmacological Aspects of the NK1-Receptor. International Journal of Molecular Sciences, 21(15), 5393. [Link]

• García-Recio, S., & Gascón, P. (2022). The Neurokinin-1 Receptor: Structure Dynamics and Signaling. International Journal of Molecular Sciences, 23(19), 11893. [Link]

• García-Recio, S., & Gascón, P. (2022). The Neurokinin-1 Receptor: Structure Dynamics and Signaling. MDPI Encyclopedia. [Link]

• García-Recio, S., & Gascón, P. (2023). Association of Neurokinin-1 Receptor Signaling Pathways with Cancer. Cancers, 15(19), 4843. [Link]

• Douglas, S. D., & Leeman, S. E. (2011). Neurokinin-1 receptor: functional significance in the immune system in reference to selected infections and inflammation. Annals of the New York Academy of Sciences, 1217, 83–95. [Link]

• Regoli, D., Drapeau, G., Dion, S., & D'Orléans-Juste, P. (1988). Selective agonists for receptors of substance P and related neurokinins. Pharmacology, 37(1), 1-15. [Link]

• McLean, S., Ganong, A. H., & Seeger, T. F. (1991). Novel selective agonists and antagonists confirm neurokinin NK1 receptors in guinea-pig vas deferens. British journal of pharmacology, 102(3), 731–739. [Link]

• Harris, J. A., et al. (2022). Selective G protein signaling driven by substance P-neurokinin receptor dynamics. Nature Chemical Biology, 18(9), 957–965. [Link]

• Innoprot. (n.d.). RECEPTOR INTERNALIZATION ASSAYS. Innoprot. [Link]

• Jastrzębska, A., et al. (2018). Application of Neurokinin-1 Receptor in Targeted Strategies for Glioma Treatment. Part I: Synthesis and Evaluation of Substance P Fragments Labeled with 99m Tc and 177 Lu as Potential Receptor Radiopharmaceuticals. Molecules, 23(10), 2589. [Link]

• Park, S. H., et al. (2023). Human Substance P Interactions with G Protein-Coupled Receptor NK1R Observed by NMR in Solution. Journal of the American Chemical Society. [Link]

• Mantyh, P. W. (2002). Neurobiology of Substance P and the NK1 Receptor. The Journal of clinical psychiatry, 63 Suppl 11, 6–10. [Link]

• Sakmar, T. P., et al. (2012). Mapping Substance P Binding Sites on the Neurokinin-1 Receptor Using Genetic Incorporation of a Photoreactive Amino Acid. Journal of Biological Chemistry, 287(18), 14757–14769. [Link]

• Park, S. H., et al. (2023). Human Substance P Interactions with G Protein-Coupled Receptor NK1R Observed by NMR in Solution. ResearchGate. [Link]

• Goldsmith, L. E., & Kwatra, M. M. (2012). NK1 (substance P) receptor. AfCS-Nature Molecule Pages. [Link]

• Yan, Y., et al. (2012). Chronology of the experimental protocol. ResearchGate. [Link]

• Stogniew, M. (2006). Substance P and its receptors – a potential target for novel medicines in malignant brain tumour therapies (mini-review). Folia Neuropathologica, 44(4), 247-254. [Link]

• Johnson, M. B., & Young, A. B. (2016). Substance P and Antagonists of the Neurokinin-1 Receptor in Neuroinflammation Associated with Infectious and Neurodegenerative Diseases of the Central Nervous System. Frontiers in aging neuroscience, 8, 98. [Link]

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Comparative Guide to Cross-Reactivity Testing of [Pyr5]-Substance P (5-11) Specific Antibodies

This guide provides a comprehensive framework for evaluating the specificity of antibodies targeting [Pyr5]-Substance P (5-11), a significant fragment of Substance P found in the central nervous system.[1] For researchers in neuroscience and drug development, ensuring antibody specificity is paramount to obtaining accurate and reproducible results.[2] This document details the experimental design, a robust protocol for cross-reactivity assessment using competitive ELISA, and the interpretation of results, enabling confident selection of highly specific antibody reagents.

Introduction: The Critical Need for Specificity

[Pyr5]-Substance P (5-11) is the C-terminal heptapeptide of Substance P and is known to bind to the NK-1 tachykinin receptor.[3] Given its role in modulating dopamine release and other neuronal signaling pathways, antibodies specific to this fragment are invaluable research tools.[1] However, the high degree of sequence homology among Substance P fragments and other tachykinins, such as Neurokinin A and Neurokinin B, presents a significant challenge for antibody specificity.[4] An antibody that cross-reacts with related peptides can lead to false-positive results and misinterpretation of data.[2][5] Therefore, rigorous cross-reactivity testing is not merely a quality control step but a fundamental requirement for valid scientific inquiry.

This guide focuses on the competitive Enzyme-Linked Immunosorbent Assay (ELISA) as the gold standard for quantifying antibody cross-reactivity with small peptides.[6][7] This technique is particularly well-suited for this application due to its high sensitivity and ability to measure the binding affinity of the antibody for various competing ligands in a quantitative manner.[8][9]

Experimental Design: A Strategy for Comprehensive Validation

A robust cross-reactivity study is built upon a carefully considered experimental design. The core principle is to challenge the [Pyr5]-Substance P (5-11) specific antibody with a panel of structurally related and unrelated peptides to determine its binding profile.

Selection of Cross-Reactants

The choice of peptides for the cross-reactivity panel is critical. The panel should include:

• Target Analyte: [Pyr5]-Substance P (5-11) (the positive control).

• Parent Molecule: Full-length Substance P.

• Other Substance P Fragments: Such as Substance P (6-11) and Substance P (1-7).[10][11]

• Related Tachykinins: Neurokinin A and Neurokinin B, which share C-terminal homology with Substance P.[4]

• Unrelated Peptides: A structurally distinct peptide to serve as a negative control and establish baseline non-specific binding.

The Competitive ELISA Principle

The competitive ELISA format is ideal for assessing the specificity of antibodies against small molecules like peptides.[6] In this assay, the analyte in the sample (or a standard) competes with a labeled or plate-coated antigen for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.[9]

The workflow for our cross-reactivity assessment is as follows:

Figure 2: Conceptual diagram of antibody specificity and cross-reactivity.

Conclusion: Ensuring Confidence in Your Research

Thorough cross-reactivity testing is an indispensable step in the validation of any antibody intended for use in research or diagnostic applications. [12][13]By employing a well-designed competitive ELISA, researchers can quantitatively assess the specificity of their [Pyr5]-Substance P (5-11) antibodies and select those with the highest degree of specificity for their intended target. This rigorous approach to antibody validation enhances the reliability and reproducibility of experimental data, ultimately contributing to the advancement of scientific knowledge in the field of neuroscience.

References

• 2BScientific. Application Guides / ELISA Protocol. [Link]

• Braitbard, O., et al. (2006). Competition between bound and free peptides in an ELISA-based procedure that assays peptides derived from protein digests. BMC Biotechnology, 6, 25. [Link]

• Creative Diagnostics. Competitive ELISA Protocol. [Link]

• Subramanian, H., et al. (2023). Substance P analogs devoid of key residues fail to activate human mast cells via MRGPRX2. Frontiers in Immunology, 14, 1155740. [Link]

• Creative Diagnostics. Antibody Specificity Validation. [Link]

• Chemsrc. (Pyr5)-Substance P (5-11) | CAS#:56104-22-4. [Link]

• He, H., et al. (2022). Exogenous analogues of substance P trigger pseudo-allergic reactions through activation of MRGPRX2. New Journal of Chemistry, 46(36), 17357-17366. [Link]

• Stavropoulos, G., et al. (1991). Synthesis and biological activity of substance P C-terminal hexapeptide and heptapeptide analogues. International Journal of Peptide and Protein Research, 37(2), 180-186. [Link]

• Lei, S. Z., Lipkowski, A. W., & Wilcox, G. L. (1991). Opioid and neurokinin activities of substance P fragments and their analogs. European Journal of Pharmacology, 193(2), 209-215. [Link]

• Subramanian, H., et al. (2023). Substance P analogs devoid of key residues fail to activate human mast cells via MRGPRX2. Frontiers in Immunology, 14, 1155740. [Link]

• Subramanian, H., et al. (2023). Substance P analogs devoid of key residues fail to activate human mast cells via MRGPRX2. Frontiers in Immunology, 14, 1155740. [Link]

• Karagiannis, K., et al. (1995). Synthesis of potent agonists of substance P by replacement of Met11 with Glu(OBzl) and N-terminal glutamine with Glp of the C-terminal hexapeptide and heptapeptide of substance P. International Journal of Peptide and Protein Research, 45(6), 508-513. [Link]

• Uhlen, M., et al. (2016). A proposal for validation of antibodies. Nature Methods, 13(10), 823-827. [Link]

• Bordeaux, J., et al. (2010). Antibody validation. Biotechniques, 48(3), 197-209. [Link]

• Conrath, K., et al. (1985). Monoclonal antibodies to substance P: production, characterization of their fine specificities, and use in immunocytochemistry. Journal of Neurochemistry, 45(5), 1643-1652. [Link]

• Hamnett, R. (2024). Antibody Applications and Validation. Antibodies.com. [Link]

• Roth, K. A., et al. (1985). Isolation and characterization of substance P, substance P 5-11, and substance K from two metastatic ileal carcinoids. The Journal of Clinical Endocrinology & Metabolism, 61(4), 729-735. [Link]

• Chassaing, G., et al. (1984). A peptidases-resistant glycosylated analogue of substance P-(5-11). Specificity towards substance P receptors. Neuropeptides, 4(5), 361-368. [Link]

• Leach, M. W., et al. (2010). Use of tissue cross-reactivity studies in the development of antibody-based biopharmaceuticals: history, experience, methodology, and future directions. Toxicologic Pathology, 38(7), 1138-1156. [Link]

• Aiyama, S., et al. (2010). False positive reactivity of a substance P-antibody in the ectodermal/epithelial plug of the nose, ear, eye and perineum of the human and mouse fetuses. Congenital Anomalies, 50(3), 163-169. [Link]

• Sun, J., et al. (2023). Inflammation and Organ Injury: The Role of Substance P and Its Receptors. International Journal of Molecular Sciences, 24(7), 6213. [Link]

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• 4. Monoclonal antibodies to substance P: production, characterization of their fine specificities, and use in immunocytochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Proper Disposal of PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2

For the diligent researcher, the lifecycle of a synthetic peptide extends beyond its application in experimentation. The final, and arguably most critical, phase is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of the bioactive peptide PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2, also known as [Glp5] Substance P (5-11).[1][2][3] As a bioactive neuropeptide that interacts with tachykinin receptors, its proper handling and disposal are paramount to ensure laboratory safety and environmental integrity.[2][3]

This document is structured to provide not just a set of instructions, but a foundational understanding of the principles behind the recommended procedures, empowering researchers to make informed decisions in their laboratory environment.

Core Principles of Bioactive Peptide Disposal

The primary objective when disposing of a bioactive peptide like PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 is the complete inactivation of its biological function. This ensures that the discarded material poses no risk to personnel or the environment. The secondary, but equally important, objective is to adhere to all institutional, local, and national regulations governing chemical and laboratory waste.

Due to its biological activity, this peptide should be treated as chemical waste.[4] The following sections will detail the procedural steps for its inactivation and subsequent disposal.

Pre-Disposal Safety and Handling

Before initiating any disposal protocol, it is crucial to adhere to standard laboratory safety practices.

• Personal Protective Equipment (PPE): A standard laboratory coat, chemical-resistant gloves (nitrile is a suitable option), and safety glasses or goggles are mandatory to protect against accidental splashes or contact.

• Designated Work Area: All handling of the peptide, in both its lyophilized and reconstituted forms, should be conducted in a well-ventilated area, preferably within a chemical fume hood to prevent inhalation of any aerosols.

• Spill Management: In the event of a spill, the area should be immediately decontaminated. For solid spills, carefully sweep up the material and collect it for disposal. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect the contaminated absorbent for disposal.

Inactivation: The Critical Step

The cornerstone of safe disposal is the effective inactivation of the peptide's biological activity. This is typically achieved through chemical hydrolysis, which breaks the peptide bonds and destroys the primary structure of the molecule. Two primary methods for chemical hydrolysis are detailed below.

Method 1: Alkaline Hydrolysis

This method utilizes a strong base to cleave the peptide bonds.

Experimental Protocol:

• Preparation: In a chemical fume hood, prepare a 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution.

• Inactivation: To the vessel containing the peptide waste (aqueous solution or solid), add a sufficient volume of the 1 M NaOH or KOH solution to ensure the final concentration of the base is at least 1 M.

• Incubation: Loosely cap the container and allow the mixture to stand at room temperature for a minimum of 24 hours. For more rapid inactivation, the solution can be heated to 50-60°C for at least 2 hours, ensuring the container is suitable for heating and vented to prevent pressure buildup.

• Neutralization: After the inactivation period, carefully neutralize the solution to a pH between 6.0 and 8.0 using an appropriate acid (e.g., 1 M Hydrochloric Acid - HCl). This step is critical to ensure the waste is safe for handling and compatible with your institution's aqueous waste stream.

• Disposal: The neutralized solution can now be disposed of as aqueous chemical waste, in accordance with your institution's guidelines.

Method 2: Acid Hydrolysis

This method employs a strong acid to achieve peptide bond cleavage.

Experimental Protocol:

• Preparation: In a chemical fume hood, prepare a 1 M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) solution.

• Inactivation: To the vessel containing the peptide waste, add a sufficient volume of the 1 M acid solution to ensure the final concentration of the acid is at least 1 M.

• Incubation: Loosely cap the container and allow the mixture to stand at room temperature for a minimum of 24 hours. As with alkaline hydrolysis, heating can expedite this process.

• Neutralization: Following inactivation, carefully neutralize the solution to a pH between 6.0 and 8.0 using a suitable base (e.g., 1 M Sodium Hydroxide - NaOH).

• Disposal: Dispose of the neutralized solution as aqueous chemical waste, following institutional protocols.

Alternative Inactivation: Autoclaving

For certain waste streams, particularly those containing other biological materials, autoclaving can be an effective method for inactivating peptides, often in conjunction with chemical treatment to promote hydrolysis.

Experimental Protocol:

• Preparation: Place the peptide waste in an autoclave-safe container. For enhanced hydrolysis, the waste can be acidified with an agent like 6 M HCl or made alkaline with 6 M KOH.[2]

• Autoclaving: Autoclave the waste at a minimum of 121°C (15 psi) for at least 60 minutes.[5][6][7] The extended time ensures the complete breakdown of the peptide.

• Cooling and Neutralization: Allow the container to cool completely before handling. If acid or base was added, neutralize the solution to a pH between 6.0 and 8.0.

• Disposal: Dispose of the treated liquid waste as per your institution's guidelines for decontaminated waste.

Disposal of Contaminated Materials

All materials that have come into contact with PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2, including pipette tips, vials, and gloves, must be considered contaminated and disposed of as solid chemical waste. These items should be collected in a designated, clearly labeled, and sealed waste container.

Decision Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2.

Sources

• 1. PYR-GLN-PHE-PHE-GLY-LEU-MET-NH2 | 56104-22-4 [chemicalbook.com]
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• 3. medchemexpress.com [medchemexpress.com]
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